6-(4-Methylphenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde

• CAS: 82588-42-9

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Foreword: Unveiling a Privileged Scaffold in Medicinal Chemistry

The imidazo[2,1-b]thiazole core is a cornerstone in the architecture of pharmacologically active molecules. Its rigid, bicyclic framework, rich in heteroatoms, serves as a versatile scaffold for the design of agents targeting a wide array of biological processes. This guide focuses on a specific, yet highly significant derivative: 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde. The introduction of the p-tolyl group at the 6-position and a reactive carbaldehyde at the 5-position creates a molecule with a nuanced electronic profile and a gateway for further chemical exploration. This document provides a comprehensive overview of its known and predicted physicochemical properties, synthesis, and potential applications, offering a critical resource for researchers engaged in the discovery and development of novel therapeutics. The imidazo[2,1-b]thiazole scaffold is a recurring motif in compounds exhibiting a wide range of biological activities, including anti-inflammatory, anti-bacterial, anti-tuberculosis, and cytotoxic properties.[1]

Molecular Architecture and Core Physicochemical Characteristics

The unique arrangement of atoms in 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde dictates its physical and chemical behavior. Understanding these fundamental properties is paramount for its application in medicinal chemistry and materials science.

Structural and Electronic Profile

The molecule's structure, characterized by the fusion of an imidazole and a thiazole ring, results in a planar heterocyclic system. This planarity, coupled with the presence of delocalized π-electrons, imparts significant aromatic character. The p-tolyl substituent at the 6-position introduces a lipophilic domain, while the electron-withdrawing carbaldehyde group at the 5-position modulates the electronic density of the heterocyclic core.

Caption: Chemical structure of 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde.

Key Physicochemical Data

Precise experimental data for this specific molecule is not widely available in the public domain. The following table summarizes known information and provides estimated values based on closely related analogs and computational predictions.

Property	Value	Source/Basis
CAS Number	82588-42-9	Commercial Supplier[2]
Molecular Formula	C₁₄H₁₀N₂OS	Calculated
Molecular Weight	254.31 g/mol	Calculated
Melting Point	Estimated: 190-200 °C	Based on 6-(4-Chlorophenyl)imidazo[2,1-b]thiazole-5-carboxaldehyde (192-195 °C)[3]
Solubility	Predicted to be soluble in polar organic solvents (DMSO, DMF, Chloroform) and sparingly soluble in water and nonpolar solvents.	General solubility of heterocyclic compounds
pKa	Estimated: 4-5 (for the protonated imidazole nitrogen)	Based on the pKa of related imidazo[2,1-b]thiazoles and the electron-withdrawing effect of the aldehyde.
LogP	Estimated: 2.5 - 3.5	Computational prediction (e.g., using ALOGPS). The p-tolyl group increases lipophilicity.

Synthesis and Purification

The synthesis of 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde typically proceeds through a two-step sequence: the construction of the core heterocyclic scaffold followed by formylation.

Synthesis of the Imidazo[2,1-b]thiazole Core

The most common and efficient method for the synthesis of the 6-aryl-imidazo[2,1-b]thiazole core involves the condensation of a 2-aminothiazole with an α-haloketone.

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A Technical Guide to the Spectroscopic Characterization of 6-(4-Methylphenyl)imidazo[2,1-b]thiazole-5-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed analysis of the spectral data expected for the novel heterocyclic compound, 6-(4-Methylphenyl)imidazo[2,1-b]thiazole-5-carbaldehyde. The imidazo[2,1-b]thiazole scaffold is a privileged structure in medicinal chemistry, known for a wide range of biological activities, including antitubercular and anticancer properties.[1] Accurate structural elucidation is paramount for understanding structure-activity relationships and for the advancement of drug discovery programs. This document outlines the standard methodologies for acquiring Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data and offers an in-depth interpretation of the predicted spectral features of the title compound. The causality behind experimental choices and the logic of spectral interpretation are emphasized to provide a robust framework for the characterization of this and related molecules.

Introduction: The Significance of the Imidazo[2,1-b]thiazole Core

The imidazo[2,1-b]thiazole ring system is a fused heterocyclic scaffold that has garnered significant attention in the field of medicinal chemistry.[2][3] Its structural rigidity and diverse substitution patterns allow for the fine-tuning of physicochemical and pharmacokinetic properties, making it an attractive template for the design of novel therapeutic agents.[4] The title compound, 6-(4-Methylphenyl)imidazo[2,1-b]thiazole-5-carbaldehyde, incorporates a reactive carbaldehyde group, a versatile handle for further synthetic modifications, and a 4-methylphenyl (tolyl) substituent, which can influence biological activity and target engagement.

Precise and unambiguous characterization of such molecules is the bedrock of chemical and pharmaceutical research. Spectroscopic techniques like NMR, IR, and MS provide a comprehensive picture of the molecular structure, from the connectivity of atoms to the nature of functional groups and the overall molecular weight. This guide serves as a practical reference for researchers working on the synthesis and characterization of novel imidazo[2,1-b]thiazole derivatives.

Molecular Structure and Atom Numbering

To facilitate the discussion of spectral data, the following atom numbering scheme will be used for 6-(4-Methylphenyl)imidazo[2,1-b]thiazole-5-carbaldehyde.

Caption: Atom numbering for 6-(4-Methylphenyl)imidazo[2,1-b]thiazole-5-carbaldehyde.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. For the title compound, ¹H and ¹³C NMR are essential.

Experimental Protocol: NMR Data Acquisition

Rationale for Experimental Choices:

• Solvent: Deuterated chloroform (CDCl₃) is a common choice for its excellent solubilizing power for a wide range of organic compounds and its single, well-defined residual solvent peak. Dimethyl sulfoxide-d₆ (DMSO-d₆) is a suitable alternative if solubility in CDCl₃ is limited.

• Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended to achieve good signal dispersion, which is crucial for resolving complex spin systems and accurately determining coupling constants.

• Internal Standard: Tetramethylsilane (TMS) is added as an internal standard to reference the chemical shifts to 0 ppm.

Step-by-Step Methodology:

• Dissolve approximately 5-10 mg of the sample in 0.6-0.7 mL of deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube.

• Add a small amount of TMS as an internal standard.

• Acquire the ¹H NMR spectrum. Typical parameters include a 30-degree pulse angle, a 2-second relaxation delay, and 16-32 scans.

• Acquire the ¹³C NMR spectrum using a proton-decoupled pulse sequence. A larger number of scans (e.g., 1024 or more) is typically required due to the lower natural abundance of the ¹³C isotope.

Predicted ¹H NMR Spectral Data

The following table summarizes the predicted ¹H NMR chemical shifts (δ), multiplicities, and coupling constants (J) for 6-(4-Methylphenyl)imidazo[2,1-b]thiazole-5-carbaldehyde. These predictions are based on the analysis of similar structures.[5][6]

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
Aldehyde-H	9.8 - 10.2	Singlet (s)	-
H-2	7.5 - 7.8	Doublet (d)	4.0 - 5.0
H-3	7.0 - 7.3	Doublet (d)	4.0 - 5.0
Tolyl-H (ortho to imidazothiazole)	7.4 - 7.6	Doublet (d)	~8.0
Tolyl-H (meta to imidazothiazole)	7.2 - 7.4	Doublet (d)	~8.0
Methyl-H	2.3 - 2.5	Singlet (s)	-

Interpretation of ¹H NMR Spectrum

• Aldehyde Proton: A highly deshielded singlet in the range of 9.8-10.2 ppm is a characteristic signature of an aldehyde proton. Its downfield shift is due to the strong electron-withdrawing effect of the carbonyl oxygen and magnetic anisotropy.

• Imidazo[2,1-b]thiazole Protons: The protons on the thiazole ring (H-2 and H-3) are expected to appear as doublets due to their coupling to each other. Their chemical shifts in the aromatic region are consistent with the electron-rich nature of the heterocyclic system.

• Tolyl Protons: The 4-methylphenyl group will exhibit a classic AA'BB' spin system, which often appears as two distinct doublets. The protons ortho to the imidazothiazole ring will be slightly more deshielded than the meta protons.

• Methyl Protons: A singlet integrating to three protons in the upfield region (2.3-2.5 ppm) is characteristic of the methyl group on the tolyl ring.

Predicted ¹³C NMR Spectral Data

The predicted ¹³C NMR chemical shifts are presented below, based on data from analogous compounds.[2][5]

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
Aldehyde C=O	180 - 185
C-7a	148 - 152
C-6	145 - 150
C-5	118 - 122
C-2	115 - 120
C-3	110 - 115
Tolyl C-1'	130 - 135
Tolyl C-4'	138 - 142
Tolyl C-2', C-6'	128 - 132
Tolyl C-3', C-5'	129 - 133
Methyl-C	20 - 22

Interpretation of ¹³C NMR Spectrum

• Carbonyl Carbon: The aldehyde carbonyl carbon is the most deshielded carbon in the molecule, appearing at a chemical shift greater than 180 ppm.

• Fused Ring Carbons: The carbons of the imidazo[2,1-b]thiazole core will resonate in the aromatic region. The bridgehead carbon (C-7a) and the substituted carbons (C-5 and C-6) will likely have distinct chemical shifts.

• Tolyl Carbons: The aromatic carbons of the tolyl group will appear in the 128-142 ppm range. The carbon attached to the methyl group (C-4') will be slightly upfield compared to the other quaternary carbon (C-1').

• Methyl Carbon: The methyl carbon will give a signal in the aliphatic region, typically around 20-22 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy is an excellent technique for identifying the functional groups present in a molecule.

Experimental Protocol: IR Data Acquisition

Rationale for Experimental Choices:

• Method: Attenuated Total Reflectance (ATR) is a modern and convenient method that requires minimal sample preparation. The traditional KBr pellet method is also suitable.

• Instrument: A Fourier-Transform Infrared (FTIR) spectrometer is used to obtain a high-resolution spectrum.

Step-by-Step Methodology (ATR):

• Ensure the ATR crystal is clean.

• Place a small amount of the solid sample directly onto the crystal.

• Apply pressure to ensure good contact between the sample and the crystal.

• Record the spectrum, typically by co-adding 16-32 scans.

Predicted IR Spectral Data

Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Intensity
C-H stretching (aromatic)	3100 - 3000	Medium
C-H stretching (aldehyde)	2850 - 2750	Medium (often two bands)
C=O stretching (aldehyde)	1680 - 1660	Strong
C=C and C=N stretching (aromatic/heterocyclic)	1600 - 1450	Medium to Strong
C-H bending (aromatic)	900 - 675	Medium to Strong

Interpretation of IR Spectrum

• Aldehyde Group: The most prominent features confirming the aldehyde functionality will be the strong C=O stretching absorption around 1680-1660 cm⁻¹ and the characteristic C-H stretching bands of the aldehyde proton between 2850 and 2750 cm⁻¹.

• Aromatic and Heterocyclic Rings: The presence of multiple bands in the 1600-1450 cm⁻¹ region corresponds to the C=C and C=N stretching vibrations of the tolyl and imidazo[2,1-b]thiazole rings.

• C-H Bonds: Aromatic C-H stretching vibrations will be observed above 3000 cm⁻¹. The out-of-plane C-H bending vibrations in the fingerprint region (900-675 cm⁻¹) can provide information about the substitution patterns of the aromatic rings.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, further confirming its structure.

Experimental Protocol: MS Data Acquisition

Rationale for Experimental Choices:

• Ionization Method: Electrospray Ionization (ESI) is a soft ionization technique that is well-suited for polar, medium-sized organic molecules and typically produces a prominent protonated molecular ion ([M+H]⁺).[2]

• Mass Analyzer: A high-resolution mass spectrometer (HRMS), such as a Time-of-Flight (TOF) or Orbitrap analyzer, is essential for determining the accurate mass and elemental composition.

Step-by-Step Methodology (ESI-MS):

• Dissolve a small amount of the sample in a suitable solvent (e.g., methanol or acetonitrile).

• Infuse the sample solution into the ESI source of the mass spectrometer.

• Acquire the mass spectrum in positive ion mode to observe the [M+H]⁺ ion.

• If desired, perform tandem MS (MS/MS) on the molecular ion to induce fragmentation and obtain structural information.

Predicted Mass Spectrometry Data

• Molecular Formula: C₁₄H₁₀N₂OS

• Exact Mass: 254.0514

• Predicted [M+H]⁺: 255.0592

Interpretation of Mass Spectrum

The high-resolution mass spectrum should show a prominent ion at m/z 255.0592, corresponding to the protonated molecule. The measured accurate mass should be within 5 ppm of the calculated value, confirming the elemental composition of C₁₄H₁₁N₂OS⁺.

Fragmentation Pathway

Tandem MS (MS/MS) of the [M+H]⁺ ion can provide further structural confirmation. A plausible fragmentation pathway is outlined below.

Caption: Plausible fragmentation pathway for protonated 6-(4-Methylphenyl)imidazo[2,1-b]thiazole-5-carbaldehyde.

• Loss of Carbon Monoxide: A common fragmentation for aromatic aldehydes is the loss of a neutral CO molecule (28 Da), which would result in a fragment ion at m/z 227.0643.

• Loss of the Formyl Radical: Loss of the formyl radical (CHO•, 29 Da) is another possible fragmentation pathway, leading to an ion at m/z 226.0565.

Conclusion

The comprehensive spectroscopic analysis outlined in this guide provides a robust framework for the structural elucidation of 6-(4-Methylphenyl)imidazo[2,1-b]thiazole-5-carbaldehyde. By combining the detailed information from NMR, IR, and MS, researchers can unambiguously confirm the identity and purity of this compound. The predicted spectral data, based on established principles and analysis of related structures, serve as a reliable benchmark for experimental results. This self-validating system of cross-technique characterization ensures the scientific integrity required for advancing research in medicinal chemistry and drug development.

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An In-Depth Technical Guide to the Solubility and Stability of 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde

Aimed at researchers, scientists, and professionals in drug development, this guide provides a comprehensive overview of the essential physicochemical properties of 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde, a key intermediate in the synthesis of various biologically active compounds. This document outlines detailed methodologies for assessing its solubility and stability, crucial parameters for its application in medicinal chemistry and drug discovery.

The imidazo[2,1-b]thiazole scaffold is a significant heterocyclic system known for a wide range of biological activities, including anti-inflammatory, antibacterial, and cytotoxic properties.[1] As a derivative, 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde serves as a valuable building block for creating more complex molecules with potential therapeutic applications.[2] Understanding its solubility and stability is paramount for its effective use in both research and development.

Part 1: Solubility Assessment

The solubility of an active pharmaceutical ingredient (API) or a key intermediate is a critical determinant of its bioavailability and formulation feasibility. Solubility testing is, therefore, a fundamental step in early drug discovery and development.[3] For 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde, a comprehensive solubility profile should be established across a range of relevant solvents and pH conditions.

There are two primary types of solubility measurements pertinent to drug discovery: kinetic and thermodynamic solubility.[3]

Kinetic Solubility

Kinetic solubility measures the concentration of a compound that dissolves in a given time under specific conditions, often from a high-concentration stock solution (typically in dimethyl sulfoxide, DMSO) added to an aqueous buffer.[3] This high-throughput method is valuable for early-stage screening of compound libraries.

• Stock Solution Preparation: Prepare a 10 mM stock solution of 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde in 100% DMSO.

• Assay Plate Preparation: To a 96-well microplate, add the appropriate aqueous buffer (e.g., phosphate-buffered saline, pH 7.4).

• Compound Addition: Add the DMSO stock solution to the buffer to achieve a final desired concentration range (e.g., 1-100 µM) and a final DMSO concentration of ≤1%.

• Incubation: Shake the microplate at room temperature for a defined period (e.g., 2 hours).

• Precipitation Detection: Measure the turbidity of the samples using nephelometry, which detects scattered light from insoluble particles.[4]

• Data Analysis: The kinetic solubility is the concentration at which a significant increase in turbidity is observed.

Causality Behind Experimental Choices: The use of DMSO is standard for dissolving a wide range of organic compounds. Limiting the final DMSO concentration to ≤1% is crucial to minimize its co-solvent effects on the aqueous solubility. Nephelometry provides a rapid and sensitive method for detecting precipitation, making it suitable for high-throughput screening.[4]

Thermodynamic Solubility

Thermodynamic solubility represents the true equilibrium solubility of a compound in a solvent and is typically determined using the shake-flask method.[5][6] This is considered the "gold standard" for solubility measurement.[6]

• Sample Preparation: Add an excess amount of solid 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde to a series of vials containing different solvents (e.g., water, ethanol, methanol, acetonitrile, and various pH buffers).

• Equilibration: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for an extended period (typically 24-48 hours) to ensure equilibrium is reached.[5]

• Phase Separation: Separate the undissolved solid from the saturated solution by centrifugation or filtration.

• Concentration Analysis: Determine the concentration of the dissolved compound in the supernatant/filtrate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Solid-State Analysis: Analyze the remaining solid using techniques like X-ray powder diffraction (XRPD) to check for any changes in the crystalline form.

Causality Behind Experimental Choices: Using an excess of the solid compound ensures that the solution becomes saturated. A prolonged equilibration time is necessary to reach a true thermodynamic equilibrium. HPLC is a robust and widely used technique for the accurate quantification of organic molecules in solution.

Data Presentation: Expected Solubility Profile

While specific experimental data for 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde is not publicly available, a hypothetical solubility profile based on similar heterocyclic compounds is presented below.

Solvent/Buffer	Expected Thermodynamic Solubility (µg/mL)
Water	Low
pH 2.0 Buffer	Moderate
pH 7.4 Buffer	Low
Ethanol	High
Methanol	High
Acetonitrile	Moderate
Dimethyl Sulfoxide (DMSO)	Very High

Note: This table is illustrative. Actual values must be determined experimentally.

Visualization of Solubility Workflow

Caption: Workflow for Kinetic and Thermodynamic Solubility Assessment.

Part 2: Stability Assessment

Understanding the chemical stability of 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde is crucial for determining its shelf-life, storage conditions, and potential degradation pathways. Forced degradation studies are essential for developing stability-indicating analytical methods.[7][8]

Forced Degradation Studies

Forced degradation, or stress testing, involves subjecting the compound to harsh conditions to accelerate its decomposition.[7] This helps in identifying potential degradation products and developing analytical methods that can resolve the parent compound from its degradants.

• Sample Preparation: Prepare solutions of 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde in a suitable solvent.

• Stress Conditions: Expose the solutions to the following conditions:

  • Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

  • Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

  • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Heat the solid compound at 80°C for 48 hours.

  • Photolytic Degradation: Expose a solution to UV light (e.g., 254 nm) and visible light as per ICH Q1B guidelines. A study on a similar thiazole-containing compound showed degradation via photo-oxygenation.[9]

• Sample Analysis: Analyze the stressed samples at various time points using a stability-indicating HPLC method.

Causality Behind Experimental Choices: The chosen stress conditions represent common environmental and physiological challenges a compound might face. These conditions are designed to generate a modest amount of degradation (5-20%) to ensure that the primary degradation pathways are identified without completely destroying the molecule.

Stability-Indicating HPLC Method Development

A stability-indicating method is an analytical procedure that can accurately and precisely measure the concentration of the active ingredient without interference from its degradation products, impurities, or excipients.[10][11]

• Column and Mobile Phase Screening:

  • Column: Start with a standard C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[12]

  • Mobile Phase: Screen different compositions of an aqueous buffer (e.g., phosphate or acetate buffer) and an organic modifier (e.g., acetonitrile or methanol).[8][12]

• Optimization:

  • Adjust the mobile phase composition, pH, and flow rate to achieve good separation between the parent compound and all degradation peaks.

  • Use a photodiode array (PDA) detector to check for peak purity.

• Method Validation: Validate the final method according to ICH Q2(R1) guidelines for parameters such as specificity, linearity, accuracy, precision, and robustness.

Data Presentation: Illustrative Stability Profile

Stress Condition	Expected Degradation	Potential Degradation Pathway
0.1 M HCl, 60°C	Moderate	Hydrolysis of the carbaldehyde or cleavage of the imidazo[2,1-b]thiazole ring.
0.1 M NaOH, 60°C	Significant	Similar to acid hydrolysis, potentially faster.
3% H₂O₂, RT	Moderate	Oxidation of the sulfur atom or the carbaldehyde group.
80°C (Solid)	Low	Solid-state degradation, potentially polymerization.
Photolytic	Moderate to High	Photo-oxygenation of the thiazole ring.[9]

Note: This table is illustrative and based on the general reactivity of thiazole derivatives.[13] Actual degradation profiles must be determined experimentally.

Visualization of Stability Testing Workflow

Caption: Workflow for Forced Degradation and Stability-Indicating Method Development.

Conclusion

A thorough understanding of the solubility and stability of 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde is indispensable for its successful application in drug discovery and development. The methodologies outlined in this guide provide a robust framework for researchers to systematically characterize these critical physicochemical properties. By employing these validated protocols, scientists can ensure the quality, reliability, and efficacy of this important synthetic intermediate and the novel compounds derived from it.

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An In-Depth Technical Guide to the Therapeutic Targets of Imidazo[2,1-b]thiazole Compounds

Introduction: The Imidazo[2,1-b]thiazole Scaffold - A Privileged Core in Medicinal Chemistry

The imidazo[2,1-b]thiazole nucleus is a bicyclic heterocyclic system comprising a fused imidazole and thiazole ring. This structural motif is considered a "privileged scaffold" in medicinal chemistry, a term bestowed upon molecular frameworks that are capable of binding to multiple, distinct biological targets with high affinity.[1] This versatility has led to the development of imidazo[2,1-b]thiazole derivatives with a wide spectrum of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.

This technical guide provides an in-depth exploration of the key therapeutic targets of imidazo[2,1-b]thiazole compounds. We will dissect the mechanisms of action, present quantitative data on their potency, and provide detailed, field-proven experimental protocols for target validation. The aim is to equip researchers, scientists, and drug development professionals with a comprehensive understanding of this promising class of therapeutic agents.

Part 1: Anticancer Therapeutic Targets

The dysregulation of cellular signaling pathways is a hallmark of cancer. Imidazo[2,1-b]thiazole derivatives have demonstrated significant potential as anticancer agents by modulating the activity of several key proteins involved in tumor growth, proliferation, and survival.

Protein Kinase Inhibition

Protein kinases are critical regulators of cellular processes, and their aberrant activity is a frequent driver of oncogenesis.[2] Several classes of imidazo[2,1-b]thiazoles have been identified as potent kinase inhibitors.

1.1.1 Epidermal Growth Factor Receptor (EGFR)

The Epidermal Growth Factor Receptor (EGFR) is a receptor tyrosine kinase that, upon activation, triggers downstream signaling cascades promoting cell proliferation and survival.[3] Certain 2,3-dihydroimidazo[2,1-b]thiazole derivatives have emerged as promising EGFR inhibitors. For instance, one derivative demonstrated potent inhibition of both wild-type EGFR and its T790M mutant form, with IC50 values of 35.5 nM and 66 nM, respectively.[3] Another series of imidazothiazole–thiazolidinone hybrids also showed potent EGFR inhibition, with IC50 values as low as 18.35 μM.[3]

1.1.2 B-Raf and CRAF Kinases

The Raf family of serine/threonine-protein kinases (A-Raf, B-Raf, and C-Raf or CRAF) are key components of the MAPK/ERK signaling pathway, which is frequently hyperactivated in cancer. Imidazo[2,1-b]thiazole derivatives have been shown to be effective inhibitors of this pathway. One study identified a compound that exhibited an IC50 value of 0.475 μM against the MCF-7 breast cancer cell line and demonstrated potent inhibition of wild-type B-Raf, CRAF (IC50 = 19 nM), and the oncogenic V600E-B-Raf mutant (IC50 = 39 nM).[4]

1.1.3 Focal Adhesion Kinase (FAK)

Focal Adhesion Kinase (FAK) is a non-receptor tyrosine kinase that plays a crucial role in cell adhesion, migration, and survival.[5] Imidazo[2,1-b]thiazole derivatives have been synthesized and evaluated as potential FAK inhibitors, with several compounds showing high inhibitory activity.[5]

Below is a diagram illustrating the general mechanism of kinase inhibition by these compounds.

Caption: Kinase inhibition by Imidazo[2,1-b]thiazole compounds.

Table 1: Potency of Imidazo[2,1-b]thiazole Derivatives as Kinase Inhibitors

Compound Class	Target Kinase	IC50 Value	Cell Line	Reference
2,3-dihydroimidazo[2,1-b]thiazole	EGFR (wild type)	35.5 nM	-	[3]
2,3-dihydroimidazo[2,1-b]thiazole	EGFR (T790M mutant)	66 nM	-	[3]
Imidazothiazole–thiazolidinone hybrid	EGFR	18.35 µM	-	[3]
Imidazo[2,1-b]thiazole derivative	B-Raf/CRAF	19 nM	-	[4]
Imidazo[2,1-b]thiazole derivative	V600E-B-Raf	39 nM	-	[4]
Imidazo[2,1-b]thiazole derivative	-	0.475 µM	MCF-7	[4]

Experimental Protocol: Homogeneous Time-Resolved Fluorescence (HTRF) Kinase Assay

This protocol provides a robust method for quantifying kinase activity and inhibition.[6][7]

Principle: The HTRF KinEASE™ assay is a universal platform for measuring the activity of serine/threonine and tyrosine kinases.[6] The assay involves an enzymatic step where the kinase phosphorylates a biotinylated substrate, followed by a detection step. In the detection step, a europium cryptate-labeled anti-phospho-substrate antibody and streptavidin-XL665 are added. If the substrate is phosphorylated, the binding of the antibody and streptavidin brings the europium cryptate and XL665 into close proximity, resulting in a FRET signal.

Materials:

• HTRF KinEASE™ kit (Revvity)[6]

• Kinase of interest

• ATP

• Test compounds (Imidazo[2,1-b]thiazole derivatives)

• 384-well low-volume white plates

• HTRF-compatible plate reader

Procedure:

• Compound Preparation: Prepare serial dilutions of the imidazo[2,1-b]thiazole compounds in the appropriate assay buffer.

• Enzymatic Reaction: a. Dispense 4 µL of enzymatic buffer containing the kinase and biotinylated substrate into the wells of the 384-well plate.[8] b. Add 2 µL of the test compound or vehicle control.[8] c. Initiate the kinase reaction by adding 2 µL of ATP solution.[8] d. Seal the plate and incubate at room temperature for a predetermined time (optimized for the specific kinase).[8]

• Detection: a. Stop the reaction by adding 10 µL of the HTRF detection reagent mix containing the europium cryptate-labeled antibody and streptavidin-XL665 in EDTA-containing buffer.[8] b. Incubate for 60 minutes at room temperature. c. Read the plate on an HTRF-compatible reader at 620 nm (cryptate emission) and 665 nm (XL665 emission).

• Data Analysis: Calculate the HTRF ratio (665 nm/620 nm * 10,000) and plot against the compound concentration to determine the IC50 value.[7]

Tubulin Polymerization Inhibition

Microtubules, dynamic polymers of α- and β-tubulin, are essential components of the cytoskeleton and are crucial for cell division, motility, and intracellular transport.[9] Compounds that interfere with tubulin polymerization are effective anticancer agents.

Several imidazo[2,1-b]thiazole-based compounds have been identified as potent inhibitors of tubulin polymerization.[10][11] For example, an imidazo[2,1-b]thiazole-benzimidazole conjugate (compound 6d) displayed significant cytotoxicity against the A549 human lung cancer cell line with an IC50 of 1.08 µM and inhibited tubulin assembly with an IC50 of 1.68 µM.[10] This compound was found to bind to the colchicine-binding site on tubulin, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.[10] Other series, such as 1,2,3-triazolo linked benzo[d]imidazo[2,1-b]thiazole conjugates, have also shown potent antiproliferative effects by inhibiting tubulin polymerization, with IC50 values as low as 0.60 µM against MCF-7 breast cancer cells.[12]

Caption: Inhibition of tubulin polymerization.

Table 2: Activity of Imidazo[2,1-b]thiazole Derivatives as Tubulin Polymerization Inhibitors

Compound Class	IC50 (Cell Viability)	Cell Line	IC50 (Tubulin Polymerization)	Reference
Imidazo[2,1-b]thiazole-benzimidazole conjugate (6d)	1.08 µM	A549 (Lung)	1.68 µM	[10]
1,2,3-Triazolo linked benzo[d]imidazo[2,1-b]thiazole (5f)	0.60 µM	MCF-7 (Breast)	Not specified	[12]
Imidazo[2,1-b][5][11][13]thiadiazole-linked oxindole (7)	1.1-1.6 µM	Various	0.15 µM	[11]

Experimental Protocol: In Vitro Tubulin Polymerization Assay

This fluorescence-based assay quantitatively measures the effect of compounds on tubulin assembly in vitro.[9]

Principle: Purified tubulin polymerizes into microtubules in the presence of GTP and a polymerization enhancer like glycerol.[9] A fluorescent reporter, such as DAPI, is included in the reaction, which exhibits increased fluorescence upon incorporation into microtubules. The change in fluorescence over time is monitored to determine the rate and extent of polymerization.

Materials:

• Tubulin Polymerization Assay Kit (e.g., from Cytoskeleton, Inc. or MilliporeSigma)[9][14]

• Purified tubulin (>99% pure)[14]

• GTP solution

• Polymerization buffer (e.g., 80 mM PIPES pH 6.9, 2.0 mM MgCl2, 0.5 mM EGTA)[9]

• Fluorescent reporter (e.g., DAPI)

• Test compounds

• Black 384-well microplates with a non-binding surface[9]

• Fluorescence plate reader with temperature control

Procedure:

• Reagent Preparation: Thaw all reagents on ice. Prepare a tubulin solution (e.g., 2 mg/mL) in ice-cold polymerization buffer containing GTP.[9]

• Reaction Setup: a. In a pre-chilled 384-well plate, add the desired concentration of the test compound. b. Add the tubulin/GTP/reporter solution to each well. c. Include positive (e.g., paclitaxel) and negative (e.g., vehicle) controls.

• Polymerization Measurement: a. Immediately place the plate in a fluorescence plate reader pre-warmed to 37°C. b. Measure the fluorescence intensity at appropriate excitation/emission wavelengths (e.g., for DAPI) every minute for 60 minutes.

• Data Analysis: Plot fluorescence intensity versus time. The rate of polymerization can be determined from the slope of the linear phase, and the extent of polymerization from the plateau of the curve. Calculate the IC50 value for inhibition of polymerization.

Part 2: Antimicrobial Therapeutic Targets

The emergence of drug-resistant pathogens poses a significant threat to global health. Imidazo[2,1-b]thiazoles have shown considerable promise as novel antimicrobial agents, particularly against Mycobacterium tuberculosis.

Antitubercular Target: QcrB

Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis, requires a functional electron transport chain for respiration and survival. The cytochrome bcc-aa3 supercomplex is a key component of this chain, and QcrB is an essential subunit of the cytochrome bc1 complex within this supercomplex.

Imidazo[2,1-b]thiazole-5-carboxamides have been identified as a potent new class of antitubercular agents that target QcrB.[15][16] These compounds exhibit nanomolar potency against replicating and drug-resistant Mtb strains with low toxicity to mammalian cells.[15] Some derivatives have shown MIC values of less than 10 nM.[15] The on-target activity of this series was confirmed through the generation of Mtb mutants with specific resistance-conferring mutations in the qcrB gene.[15]

Caption: Inhibition of M. tuberculosis respiration via QcrB.

Table 3: Antitubercular Activity of Imidazo[2,1-b]thiazole-5-carboxamides

Compound	MIC against Mtb H37Rv	Toxicity (IC50 in VERO cells)	Reference
Compound 6	<10 nM	>100 µM	[15]
Compound 16	<10 nM	>100 µM	[15]
Compound 17	<10 nM	>100 µM	[15]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay by Broth Microdilution

The broth microdilution assay is the gold standard for determining the in vitro potency of an antimicrobial agent.[17][18]

Principle: A standardized suspension of bacteria is exposed to serial dilutions of the antimicrobial agent in a liquid growth medium. The MIC is defined as the lowest concentration of the agent that completely inhibits visible bacterial growth after a defined incubation period.[17][18]

Materials:

• Mycobacterium tuberculosis H37Rv strain

• Middlebrook 7H9 broth supplemented with OADC

• 96-well microtiter plates

• Test compounds

• Positive control antibiotic (e.g., rifampicin)

• Negative control (no drug)

• Resazurin solution (for viability assessment)

Procedure:

• Compound Dilution: Prepare a 2-fold serial dilution of the test compounds in a 96-well plate using 7H9 broth.

• Inoculum Preparation: Prepare a bacterial suspension of Mtb H37Rv and adjust the turbidity to a 0.5 McFarland standard, which corresponds to approximately 5 x 10^5 CFU/mL.[17]

• Inoculation: Inoculate each well of the microtiter plate with the bacterial suspension.

• Incubation: Seal the plates and incubate at 37°C for 7-14 days.

• MIC Determination: a. After incubation, add resazurin solution to each well and incubate for another 24 hours. A color change from blue to pink indicates bacterial growth. b. The MIC is the lowest compound concentration in the well that remained blue (no growth).[17]

Part 3: Anti-inflammatory Therapeutic Targets

Inflammation is a complex biological response to harmful stimuli, but chronic inflammation can contribute to various diseases.[19] Imidazo[2,1-b]thiazoles have demonstrated anti-inflammatory properties by targeting key enzymes in the inflammatory cascade.

Cyclooxygenase (COX) Inhibition

Cyclooxygenase (COX) enzymes (COX-1 and COX-2) are responsible for the synthesis of prostaglandins, which are key mediators of inflammation, pain, and fever.[13] Non-steroidal anti-inflammatory drugs (NSAIDs) exert their effects by inhibiting COX enzymes.[13]

A series of imidazo[2,1-b]thiazole analogs bearing a methyl sulfonyl COX-2 pharmacophore have been synthesized and shown to be potent and selective COX-2 inhibitors.[13] Several compounds in this series exhibited IC50 values for COX-2 in the range of 0.08-0.16 µM, with high selectivity over COX-1.[13] For example, compound 6a was identified as a highly potent and selective COX-2 inhibitor (IC50 = 0.08 µM) with a selectivity index of over 300.[13] This selectivity is crucial as COX-1 inhibition is associated with gastrointestinal side effects.[13]

Caption: Selective inhibition of COX-2 by Imidazo[2,1-b]thiazoles.

Table 4: COX-2 Inhibitory Activity of Imidazo[2,1-b]thiazole Derivatives

Compound	COX-2 IC50 (µM)	COX-1 IC50 (µM)	Selectivity Index (COX-1/COX-2)	Reference
Compound 6a	0.08	>100	313.7	[13]
Compound 6b	0.10	>100	251.2	[13]
Compound 6c	0.12	>100	209.3	[13]

Experimental Protocol: In Vitro COX Inhibition Assay

This chemiluminescent enzyme assay is used to determine the inhibitory activity of compounds against COX-1 and COX-2.[13]

Principle: The assay measures the peroxidase activity of COX. The peroxidase reaction involves the conversion of a luminol-based substrate into a light-emitting product. The intensity of the light is proportional to the COX activity.

Materials:

• COX-1 and COX-2 enzymes (human recombinant)

• Arachidonic acid (substrate)

• Luminol-based chemiluminescent substrate

• Test compounds

• White opaque 96-well plates

• Luminometer

Procedure:

• Enzyme Incubation: In a 96-well plate, incubate the COX-1 or COX-2 enzyme with the test compound or vehicle control for a specified time (e.g., 15 minutes) at room temperature.

• Reaction Initiation: Initiate the reaction by adding arachidonic acid and the chemiluminescent substrate.

• Signal Detection: Immediately measure the light output using a luminometer.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration and determine the IC50 value by plotting the percent inhibition against the log of the compound concentration.

Conclusion and Future Outlook

The imidazo[2,1-b]thiazole scaffold has proven to be a remarkably versatile platform for the discovery of novel therapeutic agents. Its ability to interact with a diverse range of biological targets, including protein kinases, tubulin, bacterial enzymes, and inflammatory mediators, underscores its significance in modern drug discovery. The potent and often selective activities observed for various derivatives highlight the potential for developing new treatments for cancer, infectious diseases like tuberculosis, and inflammatory disorders.

Future research should focus on optimizing the pharmacokinetic and pharmacodynamic properties of lead compounds to enhance their in vivo efficacy and safety profiles. Structure-activity relationship (SAR) studies will continue to be crucial for fine-tuning the potency and selectivity of these molecules. Furthermore, exploring novel therapeutic targets for this privileged scaffold could unveil new applications and expand its therapeutic reach. The continued investigation of imidazo[2,1-b]thiazole derivatives holds great promise for addressing unmet medical needs and advancing the field of medicinal chemistry.

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In Silico Characterization of 6-(4-Methylphenyl)imidazo[2,1-b]thiazole-5-carbaldehyde: A Technical Guide for Preclinical Drug Discovery

Abstract

In the landscape of modern drug discovery, the early-stage assessment of novel chemical entities is paramount to de-risking development pipelines and accelerating the identification of viable therapeutic candidates. This technical guide provides a comprehensive, in-silico-driven characterization of the novel compound, 6-(4-Methylphenyl)imidazo[2,1-b]thiazole-5-carbaldehyde. Leveraging a suite of robust computational tools, we will delineate a systematic workflow to predict its physicochemical properties, Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profile, and potential biological activities. This document is intended for researchers, medicinal chemists, and drug development professionals, offering a practical framework for the computational evaluation of heterocyclic compounds of therapeutic interest. The methodologies described herein are designed to be self-validating, integrating established predictive models and expert analysis to foster a high degree of confidence in the generated data.

Introduction: The Imperative of Early-Stage In Silico Assessment

The journey of a drug from concept to clinic is fraught with challenges, with a significant number of candidates failing due to suboptimal pharmacokinetic properties or unforeseen toxicity.[1][2] In silico methods provide a cost-effective and rapid means to triage compound libraries and prioritize molecules with a higher probability of success.[3] By simulating how a compound is likely to behave in a biological system, we can make informed decisions long before committing to resource-intensive in vitro and in vivo studies.[2]

The subject of this guide, 6-(4-Methylphenyl)imidazo[2,1-b]thiazole-5-carbaldehyde, belongs to the imidazo[2,1-b]thiazole class of heterocyclic compounds. This scaffold is of significant interest in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anticancer, antibacterial, and antifungal properties.[4] A thorough computational profiling of this novel analogue is therefore a critical first step in elucidating its therapeutic potential.

This guide will be structured to provide not just a series of predictive outputs, but a logical narrative that explains the "why" behind each computational step. We will explore its drug-likeness, pharmacokinetic profile, potential toxicity flags, and plausible biological targets, thereby constructing a holistic preclinical profile from its chemical structure alone.

Workflow for In Silico Property Prediction

Our computational assessment will follow a multi-step, hierarchical approach, beginning with fundamental physicochemical properties and progressing to more complex ADMET and biological activity predictions. This workflow is designed to be iterative, with insights from earlier stages informing the interpretation of later predictions.

Caption: Logical flow of biological target prediction.

Synthesis and Conclusion

The in silico analysis of 6-(4-Methylphenyl)imidazo[2,1-b]thiazole-5-carbaldehyde paints a promising picture of a drug-like molecule with a high potential for oral bioavailability. Its physicochemical properties are well within the ranges considered favorable for a preclinical candidate. The ADME profile is largely favorable, with the notable exception of predicted inhibition of CYP2C9 and CYP3A4, which warrants further investigation and potential mitigation through medicinal chemistry efforts. The toxicity assessment did not reveal any major liabilities, and the target prediction provides a rational basis for initial in vitro screening campaigns, likely focused on kinase or other enzyme assays.

This technical guide has demonstrated a comprehensive and scientifically grounded workflow for the early-stage computational assessment of a novel compound. By integrating data from multiple predictive tools and applying expert interpretation, we have constructed a detailed profile that can guide future experimental work, ultimately saving time and resources in the drug discovery process. The next logical steps would involve the chemical synthesis of the compound followed by in vitro validation of these predictions, particularly ADME and biological activity.

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Protocols & Analytical Methods

Application Note & Protocols: Evaluating the Anticancer Potential of 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Therapeutic Promise of the Imidazo[2,1-b]thiazole Scaffold

The imidazo[2,1-b]thiazole core is a privileged heterocyclic structure in medicinal chemistry, demonstrating a wide array of pharmacological activities, including notable anticancer properties.[1][2] Derivatives of this scaffold have been reported to exhibit cytotoxic effects against various cancer cell lines through diverse mechanisms of action.[3][4] These mechanisms include the inhibition of key signaling pathways that are often dysregulated in cancer, such as the RAF-MEK-ERK (MAPK) pathway, which is crucial for cell proliferation and survival.[5][6] Furthermore, some imidazo[2,1-b]thiazole derivatives have been investigated as inhibitors of focal adhesion kinase (FAK), a critical mediator of cell migration, invasion, and survival.[7][8]

This document provides a comprehensive guide for the preclinical in vitro evaluation of a specific derivative, 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde . While extensive research has been conducted on the broader class of imidazo[2,1-b]thiazoles, this particular compound represents a novel candidate for anticancer screening. The protocols detailed herein are designed to systematically assess its cytotoxic and apoptotic effects, as well as to elucidate its potential mechanism of action in cancer cells.

These protocols are intended to serve as a foundational framework. Researchers are encouraged to adapt and optimize these methods based on the specific cancer cell lines and experimental systems being utilized.

Section 1: Preliminary Cytotoxicity Assessment — The MTT Assay

The initial step in evaluating a novel compound's anticancer potential is to determine its effect on cell viability and proliferation. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method for this purpose.[9][10] The assay is based on the reduction of the yellow tetrazolium salt MTT into purple formazan crystals by mitochondrial dehydrogenases in metabolically active cells.[9] The amount of formazan produced is proportional to the number of viable cells, allowing for the quantification of cytotoxicity.[10]

Protocol 1: MTT Cell Viability Assay

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde in a panel of cancer cell lines.

Materials:

• 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde (Test Compound)

• Selected human cancer cell lines (e.g., MCF-7 (breast), HCT-116 (colon), A375P (melanoma))[1][3]

• Complete cell culture medium (e.g., DMEM, RPMI-1640) with 10% Fetal Bovine Serum (FBS)

• Phosphate Buffered Saline (PBS)

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well microplates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest exponentially growing cells and perform a cell count to ensure viability is above 90%.

  • Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium.

  • Incubate the plate at 37°C in a humidified 5% CO₂ atmosphere for 24 hours to allow for cell attachment.[11]

• Compound Treatment:

  • Prepare a stock solution of the test compound in DMSO.

  • Create a series of dilutions of the test compound in a complete culture medium to achieve the desired final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Ensure the final DMSO concentration does not exceed 0.5% to avoid solvent-induced toxicity.

  • Include a vehicle control (medium with the same concentration of DMSO) and a positive control (a known anticancer drug like cisplatin or doxorubicin).

  • After 24 hours of incubation, carefully remove the medium from the wells and add 100 µL of the prepared compound dilutions.

  • Incubate the plates for an additional 48-72 hours.[12]

• MTT Addition and Incubation:

  • Following the treatment period, add 10 µL of MTT solution to each well.[11]

  • Incubate the plate for 2-4 hours at 37°C, allowing for the formation of formazan crystals.[11]

• Formazan Solubilization and Absorbance Reading:

  • Carefully remove the medium containing MTT from each well.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.[11]

  • Gently shake the plate for 5-10 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

Data Analysis:

The percentage of cell viability is calculated using the following formula:

% Viability = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100

The IC₅₀ value, the concentration of the compound that inhibits cell growth by 50%, can be determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism).

Representative Data Presentation

Cell Line	Cancer Type	IC₅₀ (µM) of 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde
MCF-7	Breast Adenocarcinoma	Hypothetical Value
HCT-116	Colorectal Carcinoma	Hypothetical Value
A375P	Malignant Melanoma	Hypothetical Value

Note: The IC₅₀ values are to be determined experimentally.

Section 2: Elucidating the Mode of Cell Death — Apoptosis vs. Necrosis

Once the cytotoxic activity of the compound is established, it is crucial to determine the mechanism of cell death. Apoptosis, or programmed cell death, is a preferred mechanism for anticancer agents as it typically does not elicit an inflammatory response. The Annexin V-FITC/Propidium Iodide (PI) assay is a widely used flow cytometry-based method to distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.[13][14]

During the early stages of apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify early apoptotic cells.[13] Propidium iodide is a fluorescent nucleic acid stain that cannot penetrate the intact membrane of live or early apoptotic cells, but it can enter late apoptotic and necrotic cells where membrane integrity is compromised.[15]

Protocol 2: Annexin V-FITC/PI Apoptosis Assay

Objective: To quantify the induction of apoptosis by 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde.

Materials:

• Annexin V-FITC/PI Apoptosis Detection Kit

• Treated and untreated cancer cells

• 1X Binding Buffer

• Flow cytometer

Procedure:

• Cell Treatment and Harvesting:

  • Seed cells in 6-well plates and treat with the test compound at its IC₅₀ and 2x IC₅₀ concentrations for 24-48 hours. Include an untreated control.

  • Harvest the cells (both adherent and floating populations) by trypsinization, followed by centrifugation.

  • Wash the cells twice with cold PBS.

• Staining:

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

  • Transfer 100 µL of the cell suspension to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the cells by flow cytometry within one hour of staining.

  • FITC is detected in the FL1 channel and PI in the FL2 channel.

Data Interpretation:

• Annexin V- / PI- (Lower Left Quadrant): Live cells

• Annexin V+ / PI- (Lower Right Quadrant): Early apoptotic cells

• Annexin V+ / PI+ (Upper Right Quadrant): Late apoptotic/necrotic cells

• Annexin V- / PI+ (Upper Left Quadrant): Necrotic cells

Experimental Workflow Diagram

Caption: Workflow for Apoptosis Detection using Annexin V/PI Staining.

Section 3: Investigating Effects on Cell Cycle Progression

Many anticancer drugs exert their effects by disrupting the cell cycle, leading to cell growth arrest and subsequent apoptosis. Analyzing the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M) can provide insights into the cytostatic or cytotoxic mechanisms of a compound.[16] This is typically done by staining the DNA of fixed and permeabilized cells with a fluorescent dye like propidium iodide and analyzing the DNA content by flow cytometry.[17]

Protocol 3: Cell Cycle Analysis by Propidium Iodide Staining

Objective: To determine the effect of 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde on cell cycle distribution.

Materials:

• Treated and untreated cancer cells

• PBS

• 70% Ethanol (ice-cold)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Cell Treatment and Fixation:

  • Treat cells as described in the apoptosis assay protocol.

  • Harvest the cells and wash with PBS.

  • Fix the cells by adding the pellet dropwise to ice-cold 70% ethanol while vortexing gently.

  • Incubate at -20°C for at least 2 hours (or overnight).

• Staining:

  • Centrifuge the fixed cells and wash with PBS to remove the ethanol.

  • Resuspend the cell pellet in PI staining solution containing RNase A to degrade RNA and ensure that only DNA is stained.[17]

  • Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer.

  • Generate a histogram of DNA content to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.[18]

Data Analysis:

The cell cycle distribution is analyzed using software such as ModFit LT or FlowJo. An accumulation of cells in a particular phase (e.g., G2/M arrest) compared to the control group suggests that the compound interferes with cell cycle progression at that checkpoint.

Cell Cycle Analysis Diagram

Caption: The Eukaryotic Cell Cycle and Potential Checkpoint Arrests.

Section 4: Probing Molecular Mechanisms with Western Blotting

To delve deeper into the mechanism of action, Western blotting can be employed to investigate the compound's effect on specific signaling pathways known to be involved in cancer progression and often targeted by imidazo[2,1-b]thiazole derivatives.[19][20] This technique allows for the detection and quantification of specific proteins in cell lysates.[21] Based on existing literature for this class of compounds, key pathways to investigate include the MAPK and PI3K/AKT signaling cascades.[5][22]

Protocol 4: Western Blot Analysis of Key Signaling Proteins

Objective: To assess the impact of the test compound on the expression and phosphorylation status of proteins in the MAPK and PI3K/AKT pathways.

Materials:

• Treated and untreated cell lysates

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels and running buffer

• Transfer apparatus and membranes (PVDF or nitrocellulose)

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-ERK, anti-ERK, anti-p-AKT, anti-AKT, anti-caspase-3, anti-PARP, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Extraction and Quantification:

  • Treat cells with the test compound at various concentrations and time points.

  • Lyse the cells in ice-cold lysis buffer.[23]

  • Centrifuge to pellet cell debris and collect the supernatant containing the protein lysate.

  • Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Protein Transfer:

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by size using SDS-PAGE.

  • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.[22]

  • Incubate the membrane with the desired primary antibody overnight at 4°C with gentle agitation.[23]

  • Wash the membrane several times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection:

  • Incubate the membrane with a chemiluminescent substrate.

  • Capture the signal using an imaging system.

  • If necessary, strip the membrane and re-probe with another primary antibody (e.g., for a loading control like β-actin).[22]

Data Analysis:

The intensity of the bands corresponding to the proteins of interest is quantified using densitometry software (e.g., ImageJ). The expression levels of target proteins are normalized to a loading control (β-actin). A decrease in the ratio of phosphorylated to total protein (e.g., p-ERK/ERK) would suggest inhibition of the pathway.

Potential Signaling Pathway for Investigation

Caption: Hypothetical Inhibition of the RAF-MEK-ERK Pathway.

Conclusion and Future Directions

The protocols outlined in this application note provide a robust framework for the initial in vitro characterization of 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde as a potential anticancer agent. By systematically evaluating its cytotoxicity, mode of cell death, effects on the cell cycle, and impact on key signaling pathways, researchers can build a comprehensive profile of its biological activity. Positive and compelling results from these assays would warrant further investigation, including screening against a broader panel of cancer cell lines, exploring additional mechanistic details, and ultimately, progressing to in vivo studies in preclinical cancer models.

References

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Application Notes & Protocols for In Vivo Evaluation of 6-(4-Methylphenyl)imidazo[2,1-b]thiazole-5-carbaldehyde

Foreword: Navigating the Preclinical Landscape of Imidazo[2,1-b]thiazole Derivatives

The imidazo[2,1-b]thiazole scaffold is a privileged heterocyclic system in medicinal chemistry, with derivatives demonstrating a wide spectrum of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] The subject of this guide, 6-(4-Methylphenyl)imidazo[2,1-b]thiazole-5-carbaldehyde, henceforth referred to as "the compound," represents a promising candidate for in vivo investigation. While specific in vivo data for this exact molecule is emerging, a wealth of information on related analogs provides a robust framework for designing and executing rigorous preclinical studies.[3][4]

These application notes are designed for researchers, scientists, and drug development professionals. They provide not just a set of protocols, but a strategic guide to the preclinical evaluation of this compound. The causality behind experimental choices is explained to empower researchers to adapt and troubleshoot effectively. Every protocol is designed as a self-validating system, with integrated checkpoints to ensure data integrity.

Part 1: Foundational Knowledge and Pre-formulation Studies

Before embarking on in vivo experiments, a thorough understanding of the compound's physicochemical properties is paramount. These properties will dictate the formulation strategy and the potential for oral bioavailability.

Physicochemical Characterization (Hypothetical Data)

A summary of essential pre-formulation data is presented in Table 1. This data is crucial for the selection of an appropriate vehicle for in vivo administration. The mesoionic nature of the related thiazole and thiadiazole scaffolds can allow for good membrane permeability.[5]

Parameter	Value	Implication for In Vivo Studies
Molecular Weight	242.31 g/mol	Good potential for oral absorption (Lipinski's Rule of Five).
LogP	3.2 (Predicted)	Indicates moderate lipophilicity, suggesting good membrane permeability but potentially requiring a solubilizing agent for aqueous vehicles.
pKa	4.5 (Predicted, basic)	Ionization state will be pH-dependent; may influence absorption in the gastrointestinal tract.
Aqueous Solubility	< 0.1 mg/mL	Poor water solubility necessitates a formulation strategy for in vivo administration (e.g., suspension, emulsion, or use of co-solvents).

Table 1: Hypothetical Physicochemical Properties of 6-(4-Methylphenyl)imidazo[2,1-b]thiazole-5-carbaldehyde.

Formulation Development for In Vivo Administration

Given the predicted low aqueous solubility, a common starting point for formulation is a suspension.

Protocol 1: Preparation of a Carboxymethylcellulose (CMC) Suspension

• Objective: To prepare a homogenous and stable suspension of the compound for oral gavage or intraperitoneal injection.

• Materials:

  • 6-(4-Methylphenyl)imidazo[2,1-b]thiazole-5-carbaldehyde

  • 0.5% (w/v) Carboxymethylcellulose (CMC) in sterile water

  • Tween 80

  • Sterile mortar and pestle or homogenizer

  • Sterile vehicle

• Procedure:

  • Weigh the required amount of the compound based on the desired concentration and dosing volume.

  • Add a small amount of Tween 80 (e.g., 1-2 drops per 10 mg of compound) to the powder in a sterile mortar to act as a wetting agent.

  • Gradually add the 0.5% CMC vehicle while triturating with the pestle until a uniform paste is formed.

  • Continue to add the vehicle in small increments, mixing thoroughly after each addition, until the final volume is reached.

  • For larger volumes, a homogenizer can be used to ensure a fine, uniform suspension.

  • Visually inspect the suspension for homogeneity before each use. Ensure it is well-mixed before drawing each dose.

Causality: The use of a suspending agent like CMC is crucial for compounds with poor water solubility to ensure a uniform dose is administered to each animal. Tween 80 is a surfactant that reduces the surface tension of the solid particles, allowing them to be more easily wetted by the aqueous vehicle.

Part 2: In Vivo Pharmacokinetic and Toxicity Screening

A preliminary assessment of the compound's pharmacokinetic (PK) profile and acute toxicity is essential before proceeding to efficacy studies.

Acute Toxicity Study (OECD 423 Guidelines Adaptation)

An acute toxicological study is critical for establishing a safe dose range for subsequent efficacy studies. Studies on other imidazo-based heterocycles have shown potential for toxicity at higher doses (≥ 1000 mg/kg), including hepatotoxicity.[6]

Protocol 2: Acute Oral Toxicity - Up-and-Down Procedure

• Objective: To determine the acute oral toxicity of the compound and identify a maximum tolerated dose (MTD).

• Animal Model: Female Wistar rats (8-10 weeks old).

• Procedure:

  • Dose a single animal with a starting dose (e.g., 300 mg/kg) of the compound formulated as described in Protocol 1.

  • Observe the animal closely for the first 4 hours and then periodically for 14 days for signs of toxicity (e.g., changes in behavior, weight loss, morbidity).

  • If the animal survives, the next animal is dosed at a higher level (e.g., 1000 mg/kg).

  • If the animal shows signs of severe toxicity or dies, the next animal is dosed at a lower level.

  • This sequential dosing allows for the estimation of the LD50 with a minimal number of animals.

• Endpoints:

  • Clinical observations

  • Body weight changes

  • Gross necropsy at the end of the study

  • Histopathological analysis of key organs (liver, spleen, kidneys).

Preliminary Pharmacokinetic Study

A "quick and dirty" PK study can provide valuable information on the compound's absorption, distribution, metabolism, and excretion (ADME) profile.

Protocol 3: Single-Dose Pharmacokinetic Study in Mice

• Objective: To determine the basic pharmacokinetic parameters (Cmax, Tmax, AUC, half-life) of the compound after a single oral dose.

• Animal Model: Male BALB/c mice (6-8 weeks old).

• Procedure:

  • Administer a single oral dose of the compound (e.g., 50 mg/kg).

  • Collect blood samples (via tail vein or retro-orbital sinus) at predetermined time points (e.g., 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose).

  • Process the blood to obtain plasma and store at -80°C until analysis.

  • Analyze the plasma samples for the concentration of the compound using a validated LC-MS/MS method.

• Data Analysis:

  • Plot plasma concentration versus time.

  • Calculate PK parameters using non-compartmental analysis software.

Data Presentation:

Parameter	Value (Hypothetical)
Cmax (ng/mL)	1500
Tmax (hr)	1.5
AUC (0-t) (ng*hr/mL)	7500
Half-life (hr)	4.2

Table 2: Hypothetical Pharmacokinetic Parameters of 6-(4-Methylphenyl)imidazo[2,1-b]thiazole-5-carbaldehyde in Mice.

Part 3: In Vivo Efficacy Models

Based on the known activities of related imidazo[2,1-b]thiazole derivatives, anticancer and anti-inflammatory models are logical choices for efficacy studies.[3][7]

Xenograft Model for Anticancer Activity

Many imidazo[2,1-b]thiazole derivatives have demonstrated potent antiproliferative activity in vitro against various cancer cell lines.[3][4] A xenograft model is a standard method to translate these findings in vivo.

Protocol 4: Human Tumor Xenograft Study in Nude Mice

• Objective: To evaluate the antitumor efficacy of the compound in an established tumor model.

• Animal Model: Athymic nude mice (Nu/Nu), 6-8 weeks old.

• Cell Line: A relevant human cancer cell line (e.g., MDA-MB-231 breast cancer, A375P melanoma) for which the compound has shown in vitro activity.[3][4]

• Procedure:

  • Inject tumor cells (e.g., 5 x 10^6 cells in Matrigel) subcutaneously into the flank of each mouse.

  • Monitor tumor growth until tumors reach a palpable size (e.g., 100-150 mm³).

  • Randomize mice into treatment groups (e.g., vehicle control, compound at two dose levels, positive control).

  • Administer the compound and vehicle daily via oral gavage for a specified period (e.g., 21 days).

  • Measure tumor volume and body weight 2-3 times per week.

• Endpoints:

  • Tumor growth inhibition (TGI).

  • Body weight changes (as a measure of toxicity).

  • At the end of the study, tumors can be excised for biomarker analysis (e.g., immunohistochemistry for proliferation markers like Ki-67).

Experimental Workflow Diagram:

Caption: Workflow for a xenograft efficacy study.

Anti-Inflammatory Model

Thiazole derivatives have been investigated as inhibitors of cyclooxygenases, suggesting potential anti-inflammatory activity.[8] The carrageenan-induced paw edema model is a classic acute inflammation model.

Protocol 5: Carrageenan-Induced Paw Edema in Rats

• Objective: To assess the acute anti-inflammatory activity of the compound.

• Animal Model: Wistar rats (150-200 g).

• Procedure:

  • Administer the compound or vehicle orally one hour before the carrageenan injection. A positive control group (e.g., indomethacin) should be included.

  • Inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat.

  • Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours after the carrageenan injection.

• Endpoint:

  • Calculate the percentage of inhibition of edema for each group compared to the vehicle control group.

Part 4: Mechanistic Insights and Target Engagement

Should the compound show efficacy in a xenograft model, further studies can be conducted to understand its mechanism of action in vivo.

Hypothetical Signaling Pathway:

Based on the literature for related compounds that induce apoptosis in cancer cells, a plausible mechanism could involve the modulation of key apoptotic pathways.[4][9]

Caption: A hypothetical apoptosis induction pathway.

Protocol 6: Western Blot Analysis of Tumor Lysates

• Objective: To determine if the compound modulates the expression of key proteins in the apoptotic pathway in vivo.

• Samples: Tumor tissues collected at the end of the xenograft study (Protocol 4).

• Procedure:

  • Homogenize tumor tissues and extract total protein.

  • Determine protein concentration using a BCA assay.

  • Perform SDS-PAGE to separate proteins by size.

  • Transfer proteins to a PVDF membrane.

  • Probe the membrane with primary antibodies against proteins of interest (e.g., cleaved caspase-3, Bcl-2, Bax) and a loading control (e.g., β-actin).

  • Incubate with a secondary antibody conjugated to HRP.

  • Detect the signal using a chemiluminescent substrate.

• Data Analysis:

  • Quantify band intensities and normalize to the loading control.

  • Compare protein expression levels between treatment groups.

References

• Journal of Medicinal Chemistry Ahead of Print - ACS Publications. (n.d.). ACS Publications.
• El-Achkar, G. A., et al. (2015). Thiazole derivatives as inhibitors of cyclooxygenases in vitro and in vivo. European Journal of Pharmacology, 750, 66–73.
• Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents. (2022). MDPI.

• Synthesis and Evaluation of Bioactivity of 6-Imidazo[2,1-b][9][10]Thiazine Derivatives. (2021). MDPI. Retrieved January 25, 2026, from _

• Synthesis and Biological Evaluation of Some Novel Thiazole-Based Heterocycles as Potential Anticancer and Antimicrobial Agents. (2019). Molecules. Retrieved January 25, 2026, from [Link]

• A Review On Imidazo[2,1-b]Thiazole Based Heterocyclic Nucleus As Anticancer Properties. (2024). YMER.

• Design, synthesis, and biological evaluation of thiazole/thiadiazole carboxamide scaffold-based derivatives as potential c-Met kinase inhibitors for cancer treatment. (2023). Journal of Enzyme Inhibition and Medicinal Chemistry. Retrieved January 25, 2026, from [Link]

• New imidazo[2,1-b]thiazole derivatives: synthesis, in vitro anticancer evaluation, and in silico studies. (2011). European Journal of Medicinal Chemistry. Retrieved January 25, 2026, from [Link]

• Toxicological evaluation of imidazo-based heterocyclic derivatives: In-vitro and in-vivo acute toxicity studies. (2023). Heliyon. Retrieved January 25, 2026, from [Link]

• In vitro evaluation of nine imidazo[2,1-b]thiazole-5-carboxamides, Q203... (n.d.). ResearchGate. Retrieved January 25, 2026, from [Link]

• Synthesis and biological activity of n-{5-(4-methylphenyl) diazenyl-4-phenyl-1, 3-thiazol-2-yl}benzamide derivatives. (2014). Scielo. Retrieved January 25, 2026, from [Link]

• New imidazo[2,1-b]thiazole-based aryl hydrazones: unravelling their synthesis and antiproliferative and apoptosis-inducing potential. (2023). RSC Publishing. Retrieved January 25, 2026, from [Link]

• Design, synthesis, characterization, in vitro and in silico evaluation of novel imidazo[2,1-b][7][9][10]thiadiazole derivatives as multi-target agents. (2021). Journal of Molecular Structure. Retrieved January 25, 2026, from

• 6-(4-Methylphenyl)imidazo[2,1-b][9][10]thiazole-5-carbaldehyde. (n.d.). PubChem. Retrieved January 25, 2026, from [Link]

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• 1. Synthesis and Biological Evaluation of Some Novel Thiazole-Based Heterocycles as Potential Anticancer and Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ymerdigital.com [ymerdigital.com]
• 3. New imidazo[2,1-b]thiazole derivatives: synthesis, in vitro anticancer evaluation, and in silico studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. New imidazo[2,1-b]thiazole-based aryl hydrazones: unravelling their synthesis and antiproliferative and apoptosis-inducing potential - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Design, synthesis, and biological evaluation of thiazole/thiadiazole carboxamide scaffold-based derivatives as potential c-Met kinase inhibitors for cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Toxicological evaluation of imidazo-based heterocyclic derivatives: In-vitro and in-vivo acute toxicity studies - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various Drugs and Biologically Active Agents | MDPI [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Purification of 6-(4-Methylphenyl)imidazo[2,1-b]thiazole-5-carbaldehyde

Welcome to the technical support center for the purification of 6-(4-Methylphenyl)imidazo[2,1-b]thiazole-5-carbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the purification of this important heterocyclic compound. Here, we provide in-depth troubleshooting advice, frequently asked questions, and detailed protocols to ensure you achieve the desired purity for your downstream applications.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 6-(4-Methylphenyl)imidazo[2,1-b]thiazole-5-carbaldehyde, and what are the likely impurities?

A1: The most prevalent synthetic strategy involves a two-step process. The first step is the Hantzsch thiazole synthesis, or a similar cyclization, to form the 6-(4-Methylphenyl)imidazo[2,1-b]thiazole core. This is typically achieved by reacting 2-aminothiazole with an α-haloketone, such as 2-bromo-4'-methylacetophenone. The second step is the introduction of the carbaldehyde group at the 5-position, which is most commonly accomplished via the Vilsmeier-Haack reaction using a mixture of phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF).[1][2][3]

Common Impurities Include:

• Unreacted 6-(4-Methylphenyl)imidazo[2,1-b]thiazole: The starting material for the formylation step.

• Over-formylated or di-formylated byproducts: Although less common, harsh reaction conditions can lead to the introduction of a second aldehyde group.

• Hydrolyzed Vilsmeier reagent byproducts: Residual reagents from the Vilsmeier-Haack reaction can lead to various colored impurities after workup.

• Unreacted 2-aminothiazole and 2-bromo-4'-methylacetophenone: Starting materials from the initial cyclization step.

• Polymeric materials: These can form under harsh reaction or workup conditions.

Q2: My crude product is a dark, oily residue. Is this normal?

A2: It is not uncommon for the crude product from a Vilsmeier-Haack reaction to be a dark oil or a deeply colored solid. This is often due to the presence of residual reaction intermediates and byproducts. Proper purification is essential to obtain the desired compound as a clean, crystalline solid.

Q3: What are the recommended purification methods for this compound?

A3: The two primary and most effective purification methods for 6-(4-Methylphenyl)imidazo[2,1-b]thiazole-5-carbaldehyde are column chromatography and recrystallization . The choice between them, or their sequential use, will depend on the impurity profile of your crude product. For highly impure samples, column chromatography followed by recrystallization is often the best approach.

Q4: How can I monitor the progress of the purification?

A4: Thin-layer chromatography (TLC) is an indispensable tool for monitoring the purification process. It allows for the rapid assessment of the separation of your target compound from impurities. A well-chosen eluent system for TLC will show a clear separation between the spot corresponding to the product and those of the impurities.

Troubleshooting Guides

Column Chromatography

Column chromatography is a powerful technique for separating compounds with different polarities. For 6-(4-Methylphenyl)imidazo[2,1-b]thiazole-5-carbaldehyde, silica gel is the most common stationary phase.

Troubleshooting Common Column Chromatography Issues:

Issue	Possible Cause(s)	Solution(s)
Product is not eluting from the column	The eluent system is not polar enough.	Gradually increase the polarity of the eluent. For instance, if using a hexane/ethyl acetate mixture, incrementally increase the percentage of ethyl acetate.
The compound is strongly adsorbed to the silica gel.	Consider adding a small percentage (0.5-1%) of a more polar solvent like methanol to your eluent. Alternatively, for particularly stubborn cases, switching to a different stationary phase like alumina may be beneficial.
Poor separation of product and impurities	The chosen eluent system is not optimal.	Conduct a thorough TLC analysis with a variety of solvent systems to identify an eluent that provides a good separation (a difference in Rf values of at least 0.2) between your product and the major impurities.
The column was not packed correctly, leading to channeling.	Ensure the column is packed uniformly without any air bubbles or cracks. A well-packed column is crucial for good separation.
The sample was loaded improperly.	Load the sample in a minimal amount of solvent as a concentrated, narrow band at the top of the column.
Streaking of the product on TLC and the column	The compound may be degrading on the acidic silica gel.	Deactivate the silica gel by preparing a slurry with the eluent containing 1-2% triethylamine. This will help to neutralize the acidic sites on the silica.
The sample is overloaded.	Reduce the amount of crude material loaded onto the column.

Recrystallization

Recrystallization is an effective method for purifying solid compounds, especially for removing small amounts of impurities after a preliminary purification step like column chromatography.

Troubleshooting Common Recrystallization Issues:

Issue	Possible Cause(s)	Solution(s)
No crystals form upon cooling	The solution is not supersaturated; too much solvent was used.	Evaporate some of the solvent to concentrate the solution and then allow it to cool again.
The compound is very soluble in the chosen solvent even at low temperatures.	Try a different solvent or a solvent mixture where the compound has lower solubility when cold.
The cooling process is too rapid.	Allow the solution to cool slowly to room temperature before placing it in an ice bath. Slow cooling promotes the formation of larger, purer crystals.
Oiling out instead of crystallization	The boiling point of the solvent is higher than the melting point of the compound.	Choose a solvent with a lower boiling point.
The compound is too impure.	The impurities are preventing the formation of a crystal lattice. Purify the compound by another method, such as column chromatography, before attempting recrystallization.
Low recovery of the purified product	The compound is significantly soluble in the cold solvent.	Ensure the solution is thoroughly cooled before filtration. Minimize the amount of cold solvent used to wash the crystals.
Premature crystallization during hot filtration.	Use a pre-heated funnel and filter flask, and keep the solution hot during filtration.

Experimental Protocols

Protocol 1: Purification by Column Chromatography

Materials:

• Crude 6-(4-Methylphenyl)imidazo[2,1-b]thiazole-5-carbaldehyde

• Silica gel (60-120 mesh)

• Hexane

• Ethyl acetate

• Dichloromethane

• Glass column

• Collection tubes

• TLC plates and chamber

• UV lamp

Procedure:

• Eluent Selection: Begin by determining a suitable eluent system using TLC. A good starting point is a mixture of hexane and ethyl acetate. Test various ratios (e.g., 9:1, 8:2, 7:3 hexane:ethyl acetate) to find a system where the desired product has an Rf value of approximately 0.3-0.4 and is well-separated from impurities.

• Column Packing: Prepare a slurry of silica gel in hexane. Pour the slurry into the column and allow the silica to settle, ensuring a uniform packing without air bubbles. Drain the excess hexane until the solvent level is just at the top of the silica bed.

• Sample Preparation: Dissolve the crude product in a minimal amount of dichloromethane or the initial eluent.

• Loading: Carefully apply the dissolved sample to the top of the silica gel bed.

• Elution: Begin eluting with the chosen non-polar solvent system (e.g., 9:1 hexane:ethyl acetate). Gradually increase the polarity of the eluent as the column runs to elute the compounds.

• Fraction Collection: Collect fractions in separate test tubes.

• Analysis: Monitor the collected fractions by TLC. Spot each fraction on a TLC plate and visualize under a UV lamp to identify the fractions containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 6-(4-Methylphenyl)imidazo[2,1-b]thiazole-5-carbaldehyde.

Protocol 2: Purification by Recrystallization

Materials:

• Partially purified 6-(4-Methylphenyl)imidazo[2,1-b]thiazole-5-carbaldehyde

• A suitable recrystallization solvent (e.g., ethanol, methanol, or a mixture of solvents like ethyl acetate/hexane)

• Erlenmeyer flask

• Heating source (hot plate)

• Filtration apparatus (Buchner funnel, filter paper, and flask)

Procedure:

• Solvent Selection: In a small test tube, add a small amount of the compound and a few drops of the potential solvent. Heat the mixture to boiling. If the compound dissolves, it is a potentially good solvent. Allow it to cool. If crystals form, it is a suitable solvent.

• Dissolution: Place the crude solid in an Erlenmeyer flask and add a minimal amount of the chosen solvent. Heat the mixture with gentle swirling until the solid completely dissolves.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining impurities.

• Drying: Dry the purified crystals in a vacuum oven or air dry them.

Visualizations

Synthetic Pathway and Potential Impurities

Caption: General purification workflow.

References

• Ushijima, S., & Togo, H. (2010). Metal-Free One-Pot Conversion of Electron-Rich Aromatics into Aromatic Nitriles. Synlett, 2010(07), 1067-1070.
• Mikhaleva, A. I., Ivanoc, A. V., Skital'tseva, E. V., Ushakov, I. A., Vasil'tsov, A. M., & Trofimov, B. A. (2009). An Efficient Route to 1-Vinylpyrrole-2-carbaldehydes. Synthesis, 2009(04), 587-590.
• Kamal, A., et al. (2018). Synthesis and biological evaluation of imidazo[2,1-b]thiazole-benzimidazole conjugates as microtubule-targeting agents. Bioorganic & Medicinal Chemistry, 26(7), 1595-1606.

• Organic Chemistry Portal. Vilsmeier-Haack Reaction. Available at: [Link]

• Chemistry Steps. Vilsmeier-Haack Reaction. Available at: [Link]

• Patil, S. A., et al. (2012). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. International Journal of Pharmaceutical Sciences and Research, 3(10), 3566-3576.

• Yallur, B., Krishna, P. M., & Hosamani, A. A. (2016). Benzoi[4][5]midazo[2,1-b]thiazole-2-carbaldehyde. IUCrData, 1(6), x160778.

• Abdel-Wahab, B. F., et al. (2012). Synthesis and reactions of some new substituted 6-imidazolyl-4-oxo-4H-1-benzopyran-3-carboxaldehyde and use of DNA in evaluation of their biological activity. European Journal of Medicinal Chemistry, 52, 216-224.
• Goudarshivannanavar, B. C., et al. (2014). A facile one-pot synthesis of 3-(1-benzofuran-2-yl)-1-(substituted phenyl)-1H-pyrazole-4-carbaldehydes under Vilsmeier–Haack reaction and their antimicrobial activity. Bioorganic & Medicinal Chemistry Letters, 24(15), 3496-3499.
• Damljanovic, I., et al. (2009). Vilsmeier–Haack cyclization of acetylferrocene phenylhydrazone. Inorganica Chimica Acta, 362(7), 2364-2368.
• Kumari, A., et al. (2020). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. RSC Advances, 10(62), 37815-37837.
• Gadad, A. K., et al. (2000). Synthesis and antimicrobial activity of new 6-phenylimidazo[2,1-b]thiazole derivatives. European Journal of Medicinal Chemistry, 35(9), 853-857.
• Li, L., et al. (2015). Discovery of 6-phenylimidazo[2,1-b]thiazole derivatives as a new type of FLT3 inhibitors. Bioorganic & Medicinal Chemistry Letters, 25(22), 5307-5312.
• Insuasty, B., et al. (2015). Synthesis of 6-phenyl imidazo[2,1-b]thiazole. Journal of Heterocyclic Chemistry, 52(4), 1144-1149.

• MySkinRecipes. 6-Phenylimidazo[2,1-b]thiazole-5-carbaldehyde. Available at: [Link]

• Mondal, S., & Guchhait, S. K. (2020).
• Fassihi, A., et al. (2021). Synthesis, Structural Characterization, and Cytotoxic Activity of New Benzo[d]imidazo[2,1-b]thiazole Derivatives Against MCF-7 Breast Cancer Cells. Pharmaceutical Chemistry Journal, 55(4), 368-375.
• Patil, S. A., et al. (2012). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. International Journal of Pharmaceutical Sciences and Research, 3(10), 3566-3576.

• Yallur, B., Krishna, P. M., & Hosamani, A. A. (2016). Benzoi[4][5]midazo[2,1-b]thiazole-2-carbaldehyde. IUCrData, 1(6), x160778.

• Chemistry Steps. Vilsmeier-Haack Reaction. Available at: [Link]

• Bellina, F., & Rossi, R. (2016). Transition Metal-Driven Selectivity in Direct C-H Arylation of Imidazo[2,1-b]Thiazole. European Journal of Organic Chemistry, 2016(24), 4144-4158.
• Gadad, A. K., et al. (2000). Synthesis and antimicrobial activity of new 6-phenylimidazo[2,1-b]thiazole derivatives. European Journal of Medicinal Chemistry, 35(9), 853-857.
• Abdel-Wahab, B. F., et al. (2012). Synthesis and reactions of some new substituted 6-imidazolyl-4-oxo-4H-1-benzopyran-3-carboxaldehyde and use of DNA in evaluation of their biological activity. European Journal of Medicinal Chemistry, 52, 216-224.
• Kumari, A., et al. (2020). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. RSC Advances, 10(62), 37815-37837.

• ResearchGate. (2022). I find difficulty in synthesizing Imidazo[2,1-b]-1,3,4-thiadiazoles derivatives?. Available at: [Link]

Sources

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• 2. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 3. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - RSC Advances (RSC Publishing) DOI:10.1039/D3RA04309F [pubs.rsc.org]
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• 5. WO2003091230A1 - Process for the preparation of 4-methyl-thiazole-5-carbaldehyde intermediate - Google Patents [patents.google.com]

Troubleshooting inconsistent results in biological assays with 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde

Welcome to the technical support center for 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of incorporating this compound into biological assays. Inconsistent results can be a significant impediment to research progress. This guide provides in-depth troubleshooting advice and frequently asked questions to help you achieve reliable and reproducible data.

The imidazo[2,1-b]thiazole scaffold is a privileged structure in medicinal chemistry, with derivatives showing promise as anticancer agents and kinase inhibitors.[1][2] However, the specific substituent, a carbaldehyde group, introduces a reactive moiety that requires careful consideration during experimental design and data interpretation.[3] This guide is structured to address potential issues proactively, ensuring the integrity of your research.

Troubleshooting Guide: From Inconsistent Data to Actionable Insights

This section addresses common problems encountered during biological assays with 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde in a question-and-answer format. Each answer provides a causal explanation and a step-by-step protocol for resolution.

Q1: Why am I observing high variability between my replicate wells?

High variability is a common issue that can mask the true biological effect of a compound. With 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde, the root cause often lies in its physicochemical properties or handling.

Possible Causes and Solutions:

• Compound Precipitation: The compound may be precipitating out of solution in your assay medium.

  • Causality: Imidazo[2,1-b]thiazole derivatives can have poor aqueous solubility. When a DMSO stock solution is diluted into an aqueous assay buffer, the compound can crash out, leading to inconsistent concentrations across wells.

  • Troubleshooting Protocol:

    • Visual Inspection: Carefully inspect your assay plates under a microscope before and after adding the compound. Look for visible precipitate in the wells.

    • Solubility Assessment: Determine the kinetic solubility of the compound in your specific assay buffer. A simple nephelometry-based assay can be used for this purpose.

    • Optimize Dilution: Perform serial dilutions in a manner that minimizes the shock of solvent change. A stepwise dilution into an intermediate solvent or directly into the assay medium with vigorous vortexing can help.

    • Reduce Final DMSO Concentration: Aim for a final DMSO concentration of <0.5% in your assay to minimize both solvent-induced toxicity and precipitation.[4]

• Compound Instability: The compound may be degrading in your stock solution or assay plate.

  • Causality: Some 2-aminothiazole derivatives have shown instability in DMSO at room temperature.[5] The aldehyde group can also be susceptible to oxidation.

  • Troubleshooting Protocol:

    • Fresh Stock Preparation: Prepare fresh stock solutions of the compound in anhydrous DMSO for each experiment.

    • Storage Conditions: Aliquot stock solutions and store them at -80°C, protected from light and moisture. Avoid repeated freeze-thaw cycles.

    • Time-Course Experiment: To assess stability in your assay medium, incubate the compound in the medium for the duration of your experiment and then analyze its integrity by HPLC-MS.

• Edge Effects: The outer wells of a microplate are prone to evaporation, leading to increased compound and reagent concentrations.

  • Causality: Evaporation can significantly alter the effective concentration of the test compound.

  • Troubleshooting Protocol:

    • Plate Hydration: Fill the perimeter wells of your microplate with sterile PBS or media without cells to create a humidity barrier.

    • Data Exclusion: Avoid using the outer wells for experimental samples.

Q2: My dose-response curve is non-sigmoidal or shows an unexpected shape. What's happening?

A non-ideal dose-response curve can indicate a variety of issues, from assay artifacts to complex biological responses.

Possible Causes and Solutions:

• Assay Interference from the Aldehyde Group: The aldehyde moiety is electrophilic and can react non-specifically with nucleophiles in your assay system.[1]

  • Causality: Aldehydes can form covalent adducts with proteins, including enzymes and assay reagents, leading to false-positive or false-negative results.[3]

  • Troubleshooting Workflow:

    Caption: Troubleshooting workflow for potential aldehyde reactivity.

  • Troubleshooting Protocol:

    • No-Enzyme/No-Cell Control: Run your assay in the absence of the biological target (enzyme or cells). A signal in this control suggests direct interference with assay reagents.

    • Pre-incubation with a Nucleophile: Pre-incubate your compound with a high concentration of a benign nucleophile, such as glutathione or dithiothreitol (DTT), before adding it to the assay. A reduction in activity suggests a reactive mechanism.

    • Orthogonal Assays: Validate your findings using an assay with a different detection method (e.g., if you are using a fluorescence-based assay, try a luminescence-based one).

• Compound Autofluorescence: The imidazo[2,1-b]thiazole core can be fluorescent, which can interfere with fluorescence-based assays.

  • Causality: If the compound's excitation and emission spectra overlap with those of your assay's fluorophore, it can lead to artificially high readings.

  • Troubleshooting Protocol:

    • Spectral Scan: Measure the excitation and emission spectra of the compound at the concentrations used in your assay.

    • Blank Subtraction: Include a control with the compound in assay buffer without the fluorescent probe and subtract this background from your experimental wells.

    • Use a Different Assay: If interference is significant, switch to a non-fluorescent assay format, such as a luminescence or absorbance-based assay.

Q3: I'm seeing cytotoxicity in my cell-based assay at all concentrations. How do I determine if it's a specific effect?

Distinguishing specific, on-target cytotoxicity from non-specific effects is crucial.

Possible Causes and Solutions:

• General Cellular Toxicity: The compound may be causing cytotoxicity through mechanisms unrelated to your target of interest.

  • Causality: The reactive aldehyde group can cause cellular stress by reacting with cellular proteins and glutathione.[3]

  • Troubleshooting Protocol:

    • Use a Counter-Screen: Test the compound in a cell line that does not express your target of interest. Cytotoxicity in this cell line suggests off-target effects.

    • Time-Dependency: Assess cytotoxicity at different time points. Rapid cytotoxicity (within minutes to a few hours) is often indicative of non-specific mechanisms like membrane disruption.

    • Rescue Experiment: If you are inhibiting a specific pathway, try to "rescue" the cells by adding a downstream component of that pathway.

• Solvent Toxicity: The concentration of your solvent (e.g., DMSO) may be too high.

  • Causality: DMSO is toxic to cells at concentrations typically above 0.5-1%.[4]

  • Troubleshooting Protocol:

    • Vehicle Control: Ensure you have a vehicle control with the same final concentration of DMSO as your highest compound concentration.

    • Titrate DMSO: Perform a dose-response experiment with DMSO alone to determine the toxic threshold for your specific cell line.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde?

Dimethyl sulfoxide (DMSO) is the most common solvent for preparing stock solutions of this and similar heterocyclic compounds.[4] Always use anhydrous, high-purity DMSO to minimize compound degradation.

Q2: How should I prepare and store stock solutions?

Parameter	Recommendation	Rationale
Solvent	Anhydrous, high-purity DMSO	Minimizes hydrolysis and degradation.
Concentration	10 mM is a common starting point	Balances solubility with ease of dilution.
Preparation	Weigh the solid compound and dissolve in the appropriate volume of DMSO. Vortex thoroughly. A brief sonication may aid dissolution.	Ensures a homogenous solution.
Storage	Aliquot into single-use volumes in tightly sealed vials and store at -80°C.	Prevents repeated freeze-thaw cycles and degradation from moisture and light.[5]
Handling	Allow aliquots to thaw completely and equilibrate to room temperature before opening to prevent condensation.	Maintains the integrity of the stock solution.

Q3: What are the potential off-target effects of this compound?

While specific off-target effects for 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde are not well-documented in the literature, the imidazo[2,1-b]thiazole scaffold has been associated with a range of biological activities, including inhibition of various kinases.[2][6] The aldehyde group can also react with numerous biological molecules.[1] Therefore, it is crucial to perform counter-screens and orthogonal assays to confirm that the observed biological effect is due to the intended mechanism of action.

Q4: Is 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde considered a Pan-Assay Interference Compound (PAINS)?

The imidazo[2,1-b]thiazole scaffold itself is not a classic PAINS filter alert. However, the presence of a reactive aldehyde group is a significant flag for potential assay interference.[1] Compounds with reactive electrophiles are often flagged as problematic in high-throughput screening campaigns. It is recommended to treat this compound as "guilty until proven innocent" and perform the necessary control experiments to rule out non-specific activity.[1]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• Materials:

  • 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde (solid)

  • Anhydrous, high-purity DMSO

  • Calibrated balance

  • Sterile microcentrifuge tubes or vials

  • Vortex mixer

  • Pipettes

• Procedure:

  • Calculate the mass of the compound required to make your desired volume of a 10 mM solution. The molecular weight of 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde is 242.30 g/mol .

  • Carefully weigh the calculated mass of the solid compound into a sterile vial.

  • Add the calculated volume of anhydrous DMSO to the vial.

  • Vortex the solution thoroughly until the solid is completely dissolved. If necessary, sonicate for a few minutes in a water bath.

  • Aliquot the stock solution into single-use volumes in sterile, tightly sealed vials.

  • Label the vials clearly with the compound name, concentration, solvent, and date of preparation.

  • Store the aliquots at -80°C.

Protocol 2: General Workflow for a Cell-Based Viability Assay (e.g., MTT)

Caption: General workflow for a cell-based viability assay.

Note: When using tetrazolium-based assays like MTT, be aware that some compounds can interfere with the reduction of the dye. Always include a cell-free control with your compound at the highest concentration to check for direct reduction of MTT.

References

• Assay Interference by Chemical Reactivity. (2015). In Assay Guidance Manual. National Center for Biotechnology Information. [Link]

• 6-Phenylimidazo[2,1-b]thiazole-5-carbaldehyde. MySkinRecipes. [Link]

• N-(5-Morpholino-2-arylimidazo[2,1-b][1][2][7]thiadiazol-6-yl)carboxamides as Potential Fer/FerT Kinase Inhibitors. Homology Model. (2021). Biointerface Research in Applied Chemistry. [Link]

• Abdel-Maksoud, M. S., et al. (2021). Discovery of New Imidazo[2,1-b]thiazole Derivatives as Potent Pan-RAF Inhibitors with Promising In Vitro and In Vivo Anti-melanoma Activity. Journal of Medicinal Chemistry. [Link]

• Forman, H. J., et al. (2012). An Overview of the Chemistry and Biology of Reactive Aldehydes. Free Radical Biology and Medicine. [Link]

• Cell Viability Assays. (2013). In Assay Guidance Manual. National Center for Biotechnology Information. [Link]

• Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. (2023). Celtarys Research. [Link]

• Baell, J. B., & Holloway, G. A. (2010). New Substructure Filters for Removal of Pan Assay Interference Compounds (PAINS) from Screening Libraries and for Their Exclusion in Bioassays. Journal of Medicinal Chemistry. [Link]

• Olsen, L., et al. (2017). Aldehyde Oxidase: Reaction Mechanism and Prediction of Site of Metabolism. ACS Omega. [Link]

• Step-by-Step Guide to Kinase Inhibitor Development. (2024). Reaction Biology. [Link]

• Assessing the Effects of Thiazole-Carboxamide Derivatives on the Biophysical Properties of AMPA Receptor Complexes as a Potential Neuroprotective Agent. (2024). MDPI. [Link]

• Pötter, W., & Karst, U. (1996). Identification of chemical interferences in aldehyde and ketone determination using dual-wavelength detection. Analytical Chemistry. [Link]

• Tailored chemical reactivity probes for systemic imaging of aldehydes in fibroproliferative diseases. (2023). bioRxiv. [Link]

• Spectroscopy of Aldehydes and Ketones. (2024). Chemistry LibreTexts. [Link]

• New imidazo[2,1-b]thiazole-based aryl hydrazones: unravelling their synthesis and antiproliferative and apoptosis-inducing potential. (2023). RSC Publishing. [Link]

• Assay Development for Protein Kinase Enzymes. (2012). In Assay Guidance Manual. National Center for Biotechnology Information. [Link]

• Adan, A., et al. (2016). Guidelines for cell viability assays. The FEBS Journal. [Link]

• SYNTHESIS AND ANTICANCER ACTIVITY OF NOVEL 2-BENZYL-6- (SUBSTITUTED PHENYL)-IMIDAZO[2,1-B][1][2][7] THIADIAZOLE DERIVATIVES. (2015). ResearchGate. [Link]

• HTS Chemical Biology and Lead Discovery. (2015). Journal of Medicinal Chemistry. [Link]

• Design, Synthesis, Biological Evaluation and In Silico Study of Benzyloxybenzaldehyde Derivatives as Selective ALDH1A3 Inhibitors. (2021). MDPI. [Link]

• Kinase assays. (2020). BMG LABTECH. [Link]

• MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. (2023). CLYTE Technologies. [Link]

• Recent progress in fluorescent chemosensors for selective aldehyde detection. (2023). RSC Publishing. [Link]

• (Z)-6-((Dimethylamino)methylene)-2-methyl-2,3-dihydroimidazo[2,1-b]thiazol-5(6H)-one. (2020). MDPI. [Link]

• Reactive Metabolite Trapping Studies on Imidazo- and 2-Methylimidazo[2,1-b]thiazole-Based Inverse Agonists of the Ghrelin Receptor. (2017). ResearchGate. [Link]

• MSDS of 6-Phenyl-2,3-dihydroimidazo[2,1-b]thiazole-5-carbaldehyde. (2011). Capot Chemical. [Link]

• Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry. (2020). MDPI. [Link]

• New imidazo[2,1-b]thiazole derivatives: synthesis, in vitro anticancer evaluation, and in silico studies. (2011). PubMed. [Link]

• Identification of Chemical Interferences in Aldehyde and Ketone Determination Using Dual-Wavelength Detection. (1996). ACS Publications. [Link]

• 6-(Trifluoromethyl)imidazo[2,1-b]thiazole-5-carbaldehyde. MySkinRecipes. [Link]

• Design, synthesis, and biological evaluation of thiazole/thiadiazole carboxamide scaffold-based derivatives as potential c-Met kinase inhibitors for cancer treatment. (2020). RSC Publishing. [Link]

• N-Phenyl-2-p-tolylthiazole-4-carboxamide derivatives: Synthesis and cytotoxicity evaluation as anticancer agents. (2016). National Institutes of Health. [Link]

• Discovery of 6-phenylimidazo[2,1-b]thiazole derivatives as a new type of FLT3 inhibitors. (2015). ScienceDirect. [Link]

• Search for the Active Ingredients from a 2‐Aminothiazole DMSO Stock Solution with Antimalarial Activity. (2020). Wiley Online Library. [Link]

• 3-(6-Phenylimidazo [2,1-b][1][2][7]thiadiazol-2-yl)-1H-Indole Derivatives as New Anticancer Agents in the Treatment of Pancreatic Ductal Adenocarcinoma. (2020). MDPI. [Link]

• 5-(9-(p-Tolyl)-2,3,4,4a,9,9a-hexahydro-1H-1,4-methanocarbazol-6-yl)thiophene-2-carbaldehyde. (2021). MDPI. [Link]

Sources

• 1. Assay Interference by Chemical Reactivity - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Discovery of New Imidazo[2,1- b]thiazole Derivatives as Potent Pan-RAF Inhibitors with Promising In Vitro and In Vivo Anti-melanoma Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. An Overview of the Chemistry and Biology of Reactive Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Search for the Active Ingredients from a 2‐Aminothiazole DMSO Stock Solution with Antimalarial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery of 6-phenylimidazo[2,1-b]thiazole derivatives as a new type of FLT3 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. biointerfaceresearch.com [biointerfaceresearch.com]

Technical Support Center: Stability Testing of 6-(4-Methylphenyl)imidazo[2,1-b]thiazole-5-carbaldehyde

Welcome to the technical support center for 6-(4-Methylphenyl)imidazo[2,1-b]thiazole-5-carbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for stability testing and degradation product analysis of this compound. The information herein is curated to ensure scientific integrity and is grounded in established principles of pharmaceutical stability analysis.

FREQUENTLY ASKED QUESTIONS (FAQs)

Q1: What are the key structural liabilities of 6-(4-Methylphenyl)imidazo[2,1-b]thiazole-5-carbaldehyde that I should be aware of during stability studies?

A1: The chemical structure of 6-(4-Methylphenyl)imidazo[2,1-b]thiazole-5-carbaldehyde possesses several moieties that are susceptible to degradation under various stress conditions. Understanding these is critical for designing a robust stability study. The primary sites of potential degradation are:

• The Aldehyde Group (-CHO): Aldehydes are prone to oxidation, which would convert the carbaldehyde to a carboxylic acid. This is a common degradation pathway for many pharmaceutical compounds.

• The Imidazole Ring: The imidazole nucleus can be susceptible to oxidative and photolytic degradation. Forced degradation studies on other imidazole-containing drugs have shown that the ring can undergo oxidation.[1]

• The Thiazole Ring: The sulfur atom in the thiazole ring is a potential site for oxidation, leading to the formation of sulfoxides or sulfones.[2]

• The Fused Ring System: While generally stable, the overall aromatic system's integrity should be monitored, as extensive degradation could lead to ring opening.

Q2: What are the recommended stress conditions for forced degradation studies of this compound?

A2: Forced degradation studies are essential to understand the degradation pathways and to develop a stability-indicating analytical method.[3] Based on the structural liabilities, we recommend the following stress conditions, in accordance with ICH guidelines:

• Acid Hydrolysis: 0.1 M HCl at 60°C for 24-48 hours.

• Base Hydrolysis: 0.1 M NaOH at 60°C for 24-48 hours. The imidazole moiety may be particularly susceptible to base-mediated autoxidation.[1]

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24-48 hours. This will likely challenge the aldehyde and the sulfur atom in the thiazole ring.

• Thermal Degradation: Solid-state heating at 80°C for 48-72 hours.

• Photostability: Exposure to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter. The imidazole moiety is known to be sensitive to photodegradation in solution.[1]

Q3: I am observing multiple degradation products in my HPLC analysis. How can I identify them?

A3: The presence of multiple peaks in your chromatogram following stress testing is expected. The initial step is to ensure your HPLC method is "stability-indicating," meaning it can resolve the parent compound from all significant degradation products. To identify these products, a hyphenated technique like Liquid Chromatography-Mass Spectrometry (LC-MS) is invaluable. By comparing the mass-to-charge ratio (m/z) of the degradation products with the parent compound, you can propose potential structures. For definitive structural elucidation, techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy would be required on isolated degradation products.

Q4: My assay results for the parent compound are inconsistent across different batches of HPLC mobile phase. What could be the cause?

A4: Inconsistent mobile phase preparation is a common source of variability in HPLC results. Ensure that the pH of your mobile phase is consistent, as small shifts can affect the retention time and peak shape of ionizable compounds. The imidazo[2,1-b]thiazole moiety has basic nitrogens and will be sensitive to pH changes. Always use a calibrated pH meter and freshly prepared buffers. Additionally, ensure thorough mixing and degassing of the mobile phase to prevent bubbles in the system, which can cause pressure fluctuations and baseline noise.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Poor peak shape (tailing or fronting) for the parent compound.	Inappropriate mobile phase pH.	Adjust the mobile phase pH. For this compound, a slightly acidic pH (e.g., 3-4) with a phosphate or acetate buffer is a good starting point.
Column overload.	Reduce the injection volume or the concentration of the sample.
Secondary interactions with the stationary phase.	Consider using a mobile phase modifier, such as triethylamine, or switch to a different column chemistry (e.g., a column with end-capping).
No degradation observed under stress conditions.	Stress conditions are too mild.	Increase the concentration of the stressor, the temperature, or the duration of the stress testing.
The compound is highly stable under the tested conditions.	While possible, this is less likely. Ensure your analytical method is sensitive enough to detect low levels of degradation.
Excessive degradation (parent peak disappears).	Stress conditions are too harsh.	Reduce the concentration of the stressor, the temperature, or the duration of the stress testing.
Baseline drift or noise in the chromatogram.	Mobile phase is not properly degassed.	Degas the mobile phase using sonication or an in-line degasser.
Contaminated mobile phase or column.	Use HPLC-grade solvents and reagents. Flush the column with a strong solvent.
Detector lamp is failing.	Replace the detector lamp.

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines the steps for conducting a forced degradation study on 6-(4-Methylphenyl)imidazo[2,1-b]thiazole-5-carbaldehyde.

1. Preparation of Stock Solution:

• Accurately weigh and dissolve the compound in a suitable solvent (e.g., acetonitrile or methanol) to obtain a stock solution of 1 mg/mL.

2. Stress Conditions:

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.2 M HCl. Heat at 60°C. Withdraw samples at 0, 2, 4, 8, and 24 hours. Neutralize with an equivalent amount of 0.2 M NaOH before injection.
• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.2 M NaOH. Keep at 60°C. Withdraw samples at 0, 2, 4, 8, and 24 hours. Neutralize with an equivalent amount of 0.2 M HCl before injection.
• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 6% H₂O₂. Keep at room temperature. Withdraw samples at 0, 2, 4, 8, and 24 hours.
• Thermal Degradation: Store the solid compound in a hot air oven at 80°C. Withdraw samples at 24, 48, and 72 hours, and prepare solutions for analysis.
• Photostability: Expose a solution of the compound (e.g., 0.1 mg/mL in methanol) to a calibrated light source as per ICH Q1B guidelines. A control sample should be kept in the dark.

3. Sample Analysis:

• Analyze all samples using the stability-indicating HPLC method described below.

Protocol 2: Stability-Indicating HPLC Method

This method is a starting point and may require optimization for your specific instrumentation and degradation products.

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A gradient of Mobile Phase A (0.1% formic acid in water) and Mobile Phase B (0.1% formic acid in acetonitrile). A similar method for a thiazole derivative used a water:methanol (30:70) mobile phase.[4]

  • Gradient Program:

    • 0-5 min: 90% A, 10% B

    • 5-20 min: Linear gradient to 10% A, 90% B

    • 20-25 min: 10% A, 90% B

    • 25.1-30 min: Return to 90% A, 10% B

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 254 nm (or a wavelength of maximum absorbance for the parent compound).

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

Visualizations

Workflow for Stability Testing

Caption: A generalized workflow for stability testing of a new drug substance.

Potential Degradation Pathways

Caption: Postulated degradation pathways for 6-(4-Methylphenyl)imidazo[2,1-b]thiazole-5-carbaldehyde.

References

• Forced Oxidative Degradation Pathways of the Imidazole Moiety of Daclatasvir. PubMed. Available at: [Link]

• A Comprehensive Review on the Therapeutic Versatility of Imidazo [2,1-b]thiazoles. ResearchGate. Available at: [Link]

• Forced Degradation Study: An Important Tool in Drug Development. Asian Journal of Research in Chemistry. Available at: [Link]

• Estimation And Forced Degradation Study Of Thiazole Derivative By HPLC Technique. ResearchGate. Available at: [Link]

Sources

• 1. Forced Oxidative Degradation Pathways of the Imidazole Moiety of Daclatasvir - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ajrconline.org [ajrconline.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Selectivity of 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde Derivatives

Welcome to the technical support center for researchers working with 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde and its derivatives. This guide is designed to provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you navigate the complexities of synthesis and enhance the target selectivity of your compounds. The imidazo[2,1-b]thiazole scaffold is a privileged structure in medicinal chemistry, known for its wide range of biological activities, including as an inhibitor of kinases, enzymes like COX-2, and its potential as an anti-cancer and anti-mycobacterial agent.[1][2][3][4] Achieving high selectivity is paramount for developing effective and safe therapeutic agents. This guide is structured to address common challenges and provide actionable solutions based on established scientific principles.

Part 1: Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the synthesis and optimization of 6-(p-tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde derivatives.

Synthesis & Purification

Question 1: I am having trouble with the Vilsmeier-Haack formylation of 6-(p-Tolyl)imidazo[2,1-b]thiazole. The yield is low and I see multiple spots on my TLC plate. What could be the problem?

Answer: The Vilsmeier-Haack reaction is a powerful tool for formylating electron-rich heterocycles, but its success with the imidazo[2,1-b]thiazole core can be sensitive to several factors.[5] Here’s a troubleshooting guide:

• Purity of Starting Material: Ensure your 6-(p-Tolyl)imidazo[2,1-b]thiazole is highly pure. Any residual starting materials from the initial cyclization can lead to side reactions.

• Vilsmeier Reagent Formation: The Vilsmeier reagent (chloromethyliminium salt) should be prepared fresh at 0-5°C by the slow addition of phosphorus oxychloride (POCl₃) to N,N-dimethylformamide (DMF).[5] While the reagent is often described as colorless, a slight yellow or orange tint due to minor impurities is common and does not necessarily indicate a problem.[6] However, a dark red or brown color might suggest decomposition.

• Reaction Temperature: The addition of the imidazo[2,1-b]thiazole to the Vilsmeier reagent should be done at low temperature (0-5°C) to control the initial exothermic reaction.[5] After the initial addition, the reaction typically requires heating to drive it to completion. The optimal temperature and time can vary, so monitoring by TLC is crucial. Prolonged heating at high temperatures can lead to decomposition.[7]

• Stoichiometry: An excess of the Vilsmeier reagent is often used to ensure complete formylation. A common ratio is around 1.2 to 1.5 equivalents of POCl₃ and DMF relative to the imidazo[2,1-b]thiazole.

• Work-up Procedure: The reaction is typically quenched by pouring it onto ice water and then neutralizing with a base like sodium carbonate or sodium hydroxide to precipitate the aldehyde product.[5] Ensure the pH is basic enough to fully neutralize the acidic reaction mixture.

• Purification: The crude product often requires purification by column chromatography. A gradient of ethyl acetate in hexanes is a good starting point for elution. Common impurities include unreacted starting material and potentially di-formylated products or other side-products from undesired reactions with the Vilsmeier reagent.

Question 2: My purified 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde seems to be unstable and discolors over time. How can I improve its stability?

Answer: Aldehydes, particularly on electron-rich heterocyclic systems, can be susceptible to oxidation to the corresponding carboxylic acid. Here are some tips for storage and handling:

• Storage Conditions: Store the purified compound under an inert atmosphere (nitrogen or argon) at low temperatures (-20°C is ideal) and protected from light.

• Purity: Ensure the compound is free of any residual acid or base from the work-up, as these can catalyze degradation.

• Solvent Choice: If storing in solution, use a non-protic, anhydrous solvent. Avoid alcohols, which can form acetals.

Selectivity & Biological Evaluation

Question 3: My initial derivatives show good potency against my primary target, but they lack selectivity against other related targets (e.g., other kinases). What is the general strategy to improve selectivity?

Answer: Enhancing selectivity is a key challenge in drug discovery. For the 6-(p-Tolyl)imidazo[2,1-b]thiazole scaffold, a systematic structure-activity relationship (SAR) study is the most effective approach. The overall strategy involves modifying specific parts of the molecule to exploit subtle differences in the target binding sites.

Here is a logical workflow to guide your efforts:

Caption: Workflow for improving the selectivity of hit compounds.

Question 4: I want to screen my compounds against a panel of kinases. How do I interpret the results to guide my next synthetic steps?

Answer: Kinase selectivity profiling is a powerful tool. The data is often presented as a percentage of inhibition at a fixed compound concentration or as IC₅₀ values against a panel of kinases. Here’s how to interpret this data:

• Selectivity Score (S-score): This is a quantitative measure of selectivity. A common method is to define a threshold (e.g., IC₅₀ < 3 µM) and divide the number of kinases inhibited below this threshold by the total number of kinases tested.[8] A lower S-score indicates higher selectivity.

• Gini Score: This is another metric that avoids an arbitrary cutoff. It measures the inequality of inhibitor potency across the kinome. A higher Gini score suggests greater selectivity.[9]

• Visual Representation (Kinome Tree): Many service providers will map your inhibition data onto a phylogenetic tree of the human kinome. This provides a visual and intuitive way to see which kinase families your compound is hitting.

• ATP Concentration: Be aware of the ATP concentration used in the assay. Assays run at low ATP concentrations (or at the Kₘ for ATP) may show higher potency but may not reflect the selectivity in a cellular environment where ATP levels are high (1-10 mM).[10]

Actionable Insights from Kinase Panels:

• Identify Off-Target Families: If your compound inhibits a specific family of kinases, examine the structural similarities in their ATP-binding pockets to understand the pharmacophore responsible for this interaction.

• Guide Synthetic Efforts: If your compound is highly selective, you can explore modifications to improve potency or pharmacokinetic properties. If it is non-selective, you can use the off-target information to design modifications that disrupt binding to unwanted kinases while maintaining affinity for the primary target.

Part 2: Key Synthetic Protocols for Enhancing Selectivity

The 5-carbaldehyde group is a versatile handle for introducing diversity into your derivatives. Below are detailed protocols for two common and effective modifications.

Protocol 1: Reductive Amination of the 5-Carbaldehyde

This protocol introduces a variety of amine functionalities, which can form key hydrogen bonds or salt bridges within a target's binding site, thereby enhancing selectivity.

Step-by-Step Methodology:

• Imine Formation:

  • In a round-bottom flask, dissolve 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde (1.0 eq) in a suitable anhydrous solvent (e.g., methanol, dichloroethane).

  • Add the desired primary or secondary amine (1.1 eq).

  • If the amine is a salt (e.g., hydrochloride), add a non-nucleophilic base like triethylamine (1.2 eq) to liberate the free amine.

  • Stir the mixture at room temperature for 1-2 hours. The formation of the imine can be monitored by TLC or LC-MS. For less reactive amines, gentle heating (40-50°C) may be required.[10]

• Reduction:

  • Cool the reaction mixture to 0°C in an ice bath.

  • Add a mild reducing agent such as sodium borohydride (NaBH₄) (1.5 eq) portion-wise. Be cautious as hydrogen gas will be evolved. Other reducing agents like sodium triacetoxyborohydride (STAB) can also be used and are often preferred for their milder nature.[11]

  • Allow the reaction to warm to room temperature and stir for 2-4 hours, or until the imine is consumed (monitored by TLC/LC-MS).

• Work-up and Purification:

  • Quench the reaction by the slow addition of water.

  • If methanol was used as a solvent, remove it under reduced pressure.

  • Extract the aqueous layer with an organic solvent like ethyl acetate or dichloromethane (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate in vacuo.

  • Purify the crude product by column chromatography on silica gel.

Caption: Reductive amination workflow.

Protocol 2: Wittig-Type Reaction to Form Alkenes

This protocol extends the conjugation of the system and allows for the introduction of various substituents at the end of a newly formed double bond. This can be used to probe larger pockets in the target binding site.

Step-by-Step Methodology:

• Ylide Formation (if not commercially available):

  • Suspend the appropriate phosphonium salt (e.g., (methoxymethyl)triphenylphosphonium chloride) (1.1 eq) in anhydrous THF under an inert atmosphere.

  • Cool the suspension to -78°C or 0°C, depending on the base used.

  • Add a strong base such as n-butyllithium (n-BuLi) or sodium hydride (NaH) (1.1 eq) dropwise. The formation of the ylide is often indicated by a color change (e.g., to deep red or orange).[1]

  • Stir the mixture for 30-60 minutes at this temperature.

• Wittig Reaction:

  • Dissolve 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde (1.0 eq) in anhydrous THF and add it dropwise to the ylide solution at the low temperature.[12]

  • Allow the reaction mixture to slowly warm to room temperature and stir for 2-12 hours. Monitor the reaction progress by TLC.

• Work-up and Purification:

  • Quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl).[12]

  • Extract the mixture with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

  • The major byproduct is triphenylphosphine oxide, which can often be removed by crystallization or column chromatography. Purify the desired alkene product by column chromatography on silica gel.[1]

Part 3: Data Presentation

Systematic modification of the core scaffold can lead to significant improvements in selectivity. The following table provides a hypothetical example of how to present your data to track the impact of your modifications.

Table 1: Selectivity Profile of 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde Derivatives

Compound ID	C5-Modification	Target Kinase IC₅₀ (nM)	Off-Target Kinase 1 IC₅₀ (nM)	Off-Target Kinase 2 IC₅₀ (nM)	Selectivity Index (Off-Target 1 / Target)
Parent	-CHO	50	150	200	3
DERIV-01	-CH₂-NH-CH₃	45	800	1200	17.8
DERIV-02	-CH₂-N(CH₃)₂	60	300	450	5
DERIV-03	-CH=CH-Ph	75	>10,000	>10,000	>133
DERIV-04	-CH₂-NH-(4-F-Ph)	30	5000	7500	166.7

This is example data and does not represent real experimental results.

References

• (2011). New imidazo[2,1-b]thiazole derivatives: synthesis, in vitro anticancer evaluation, and in silico studies. PubMed. Available at: [Link]

• (2014). Design and synthesis of imidazo[2,1-b]thiazole-chalcone conjugates: microtubule-destabilizing agents. PubMed. Available at: [Link]

• Master Organic Chemistry. (2018). Wittig Reaction - Examples and Mechanism. Available at: [Link]

• (2023). Predicting the target landscape of kinase inhibitors using 3D convolutional neural networks. Nature. Available at: [Link]

• (2018). Synthesis and biological evaluation of imidazo[2,1-b]thiazole-benzimidazole conjugates as microtubule-targeting agents. PubMed. Available at: [Link]

• (2021). Prediction of kinase inhibitors binding modes with machine learning and reduced descriptor sets. ResearchGate. Available at: [Link]

• (2022). Insight into the Anticancer Potential of Imidazole-Based Derivatives Targeting Receptor Tyrosine Kinases. MDPI. Available at: [Link]

• (2023). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. Royal Society of Chemistry. Available at: [Link]

• (2018). Synthesis and Biological Evaluation New Imidazo[2,1-b]thiazoles. ResearchGate. Available at: [Link]

• (2022). Recent progress in the synthetic and medicinal perspective of imidazo[2,1- b ]thiazole derivatives. ResearchGate. Available at: [Link]

• (2024). Non-kinase off-target inhibitory activities of clinically-relevant kinase inhibitors. PubMed. Available at: [Link]

• (2020). One-Pot Synthesis of Imidazo[2,1-b]thiazole via Groebke–Blackburn–Bienaymé Reaction under Free Catalyts. MDPI. Available at: [Link]

• (2021). Investigation of Vilsmeier–Haack Formylation Reactions on Substituted 4‐Aryl‐2‐Aminothiazole Derivatives. ResearchGate. Available at: [Link]

• (2022). Design, synthesis and biological evaluation of benzo-[d]-imidazo-[2,1-b]-thiazole and imidazo-[2,1-b]-thiazole carboxamide triazole derivatives as antimycobacterial agents. Royal Society of Chemistry. Available at: [Link]

• (2017). Synthesis of imidazo[2,1-b]thiazoles. ResearchGate. Available at: [Link]

• (2010). Measuring and interpreting the selectivity of protein kinase inhibitors. PubMed Central. Available at: [Link]

• (2021). General synthetic pathway of the imidazo[2,1‐b]thiazole derivatives.... ResearchGate. Available at: [Link]

• YMER. (2024). A Review On Imidazo[2,1-b]Thiazole Based Heterocyclic Nucleus As Anticancer Properties. Available at: [Link]

• Reddit. (2021). Vilsmeier-Haack formilation help. Available at: [Link]

• (2020). Microwave‐Assisted Reductive Amination of Aldehydes and Ketones Over Rhodium‐Based Heterogeneous Catalysts. UniTo. Available at: [Link]

• (2012). A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. PubMed Central. Available at: [Link]

• (2023). Catalytic Reductive Amination of Aromatic Aldehydes on Co-Containing Composites. MDPI. Available at: [Link]

• Chemistry Steps. (n.d.). Vilsmeier-Haack Reaction. Available at: [Link]

• (2023). Chalcone-based imidazo[2,1- b]thiazole derivatives: synthesis, crystal structure, potent anticancer activity, and computational studies. PubMed. Available at: [Link]

• (n.d.). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. Available at: [Link]

• (2015). Direct reductive amination of functionalized aldehydes with aniline derivatives of purines and 7-deazapurines. Royal Society of Chemistry. Available at: [Link]

• (2021). Pd 2 (dba) 3 -catalyzed amination of C5-bromo-imidazo[2,1-b][1][13][14] thiadiazole with substituted anilines at conventional heating in Schlenk tube. ResearchGate. Available at: [Link]

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• 4. Design, synthesis and biological evaluation of benzo-[d]-imidazo-[2,1-b]-thiazole and imidazo-[2,1-b]-thiazole carboxamide triazole derivatives as antimycobacterial agents - RSC Advances (RSC Publishing) [pubs.rsc.org]
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Technical Support Portal: Characterization of 6-(4-Methylphenyl)imidazo[2,1-b]thiazole-5-carbaldehyde

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for 6-(4-Methylphenyl)imidazo[2,1-b]thiazole-5-carbaldehyde, a key intermediate in the development of biologically active compounds.[1] This guide provides troubleshooting solutions and in-depth answers to frequently asked questions (FAQs) encountered during the synthesis, purification, and characterization of this molecule.

Section 1: Synthesis & Purification Pitfalls

The synthesis of 6-(4-Methylphenyl)imidazo[2,1-b]thiazole-5-carbaldehyde is typically achieved via a Vilsmeier-Haack formylation of the 6-(4-Methylphenyl)imidazo[2,1-b]thiazole precursor.[2] This reaction, while effective, is sensitive to conditions and can lead to several common issues.[3][4][5]

FAQ: Why is my reaction yield unexpectedly low or why have I failed to isolate any product?

Possible Cause 1: Inactive Vilsmeier Reagent The Vilsmeier reagent, a chloromethyliminium salt, is formed from the reaction of a substituted amide like N,N-dimethylformamide (DMF) with phosphorus oxychloride (POCl₃).[3][4] This reagent is moisture-sensitive. Contamination of your DMF or POCl₃ with water will consume the reagent and prevent the formylation reaction from proceeding.

Troubleshooting & Solutions:

• Ensure Anhydrous Conditions: Use freshly distilled or commercially available anhydrous DMF. Handle POCl₃, a corrosive and hazardous reagent, in a fume hood with moisture-free syringes or cannulas.[6]

• Reagent Quality: Use fresh, high-purity POCl₃. Older bottles may have degraded through exposure to atmospheric moisture.

• Order of Addition: Prepare the Vilsmeier reagent at a low temperature (0-5 °C) by adding POCl₃ dropwise to DMF.[2] Allow the reagent to fully form before adding the imidazo[2,1-b]thiazole substrate.

Possible Cause 2: Insufficiently Activated Substrate The Vilsmeier-Haack reaction is an electrophilic aromatic substitution.[5] It requires an electron-rich aromatic or heteroaromatic compound to proceed efficiently.[3][4][5] If the imidazo[2,1-b]thiazole ring is substituted with strong electron-withdrawing groups, its reactivity may be too low for formylation to occur under standard conditions.

Troubleshooting & Solutions:

• Reaction Temperature & Time: For less reactive substrates, increasing the reaction temperature (e.g., refluxing) and extending the reaction time may be necessary to drive the reaction to completion.[2][7] Monitor the reaction progress diligently using Thin Layer Chromatography (TLC).

Workflow for Vilsmeier-Haack Synthesis

The following diagram outlines the critical steps and control points for a successful synthesis.

Sources

• 1. 6-Phenylimidazo[2,1-b]thiazole-5-carbaldehyde [myskinrecipes.com]
• 2. researchgate.net [researchgate.net]
• 3. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 4. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 5. jk-sci.com [jk-sci.com]
• 6. WO2003091230A1 - Process for the preparation of 4-methyl-thiazole-5-carbaldehyde intermediate - Google Patents [patents.google.com]
• 7. ijpcbs.com [ijpcbs.com]

Technical Support Center: Optimizing the Imidazo[2,1-b]thiazole Scaffold for Enhanced Potency

Welcome to the technical support center for researchers engaged in the chemical modification of the imidazo[2,1-b]thiazole core. This versatile scaffold is a cornerstone in the development of novel therapeutics, demonstrating a wide array of biological activities including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3] This guide is designed to provide practical, experience-driven advice to navigate the common challenges and strategic decisions in optimizing the potency of your imidazo[2,1-b]thiazole derivatives.

Our approach is grounded in established scientific principles and aims to empower you with the rationale behind experimental choices, ensuring a more efficient and successful drug discovery campaign.

Frequently Asked Questions (FAQs)

Q1: I am starting a new project with the imidazo[2,1-b]thiazole core. Which positions on the ring are the most promising for substitution to enhance potency?

When considering modifications to the imidazo[2,1-b]thiazole core, the substitution pattern is a critical determinant of biological activity. Extensive research has highlighted that the C2, C5, and C6 positions are particularly amenable to substitution, often leading to significant improvements in potency.[4]

• C6-Position: This position is frequently substituted with aryl groups. The nature and substitution pattern of this aryl ring can dramatically influence activity. For instance, in the development of antitubercular agents, derivatives with a 4-nitrophenyl or a 2,4-dichlorophenyl moiety at the C6-position have shown significant potency.[5]

• C5-Position: Modifications at this position have been shown to affect the selectivity of the compounds. For example, in the design of selective COX-2 inhibitors, the type and size of the amine substituent at the C5 position of the imidazo[2,1-b]thiazole ring were found to be crucial for both potency and selectivity.[6]

• C2-Position: Substitutions at the C2 position have also been explored. For instance, linking the imidazo[2,1-b]thiazole core to other heterocyclic systems, such as triazoles, via the C2 position has yielded compounds with microtubule-destabilizing properties.[7]

The optimal substitution strategy will ultimately depend on your specific therapeutic target. A thorough review of the literature for imidazo[2,1-b]thiazole derivatives active against your target of interest is highly recommended to guide your initial synthetic efforts.

Q2: What are the most common synthetic routes to the imidazo[2,1-b]thiazole core, and what are their respective advantages and disadvantages?

The classical and still widely used method for constructing the imidazo[2,1-b]thiazole core is the condensation of a 2-aminothiazole with an α-haloketone. While effective, this method can sometimes suffer from harsh reaction conditions and limited substituent scope.[2]

More contemporary approaches, such as isocyanide-based multicomponent reactions (I-MCRs), offer a greener and more efficient alternative.[2] The Groebke–Blackburn–Bienaymé reaction, a type of I-MCR, allows for a one-pot synthesis with high atom economy, often under milder conditions.[2] However, the availability of the requisite isocyanide starting materials may be a limiting factor for some research groups.

The choice of synthetic route should be guided by the desired substitution pattern, the scale of the synthesis, and the available starting materials. For rapid library synthesis and exploration of chemical diversity, multicomponent reactions are often advantageous. For the synthesis of a specific target molecule on a larger scale, a well-optimized classical route may be more practical.

Troubleshooting Guide

Problem 1: Low yields in the cyclization step to form the imidazo[2,1-b]thiazole core.

Low yields in the core formation step are a common hurdle. Several factors can contribute to this issue:

• Reaction Conditions: Classical methods often require high temperatures, which can lead to side product formation and degradation of starting materials or the product.[2] Consider exploring milder reaction conditions, such as microwave-assisted synthesis, which can often reduce reaction times and improve yields.

• Solvent Choice: The choice of solvent can significantly impact the reaction outcome. For instance, the use of environmentally friendly solvents like PEG-400 has been reported to be effective for the synthesis of some imidazo[2,1-b]thiazole derivatives.[8]

• Starting Material Purity: Impurities in the 2-aminothiazole or α-haloketone starting materials can interfere with the reaction. Ensure the purity of your starting materials through appropriate purification techniques before proceeding with the cyclization.

Problem 2: Difficulty in introducing substituents at specific positions of the pre-formed imidazo[2,1-b]thiazole core.

Post-synthetic modification of the imidazo[2,1-b]thiazole core can be challenging due to the reactivity of the ring system. A more effective strategy is often to incorporate the desired substituents into the building blocks before the cyclization reaction.

For example, to introduce a variety of aryl groups at the C6-position, you would start with a range of substituted 2-bromoacetophenones in the reaction with 2-aminothiazole.[8] This approach allows for greater control over the final structure and often leads to higher overall yields.

Problem 3: My compounds show good in vitro potency but have poor pharmacokinetic properties.

This is a frequent challenge in drug discovery. The imidazo[2,1-b]thiazole core itself is relatively lipophilic, and extensive substitution can further increase lipophilicity, leading to poor solubility and rapid metabolism.

To address this, consider incorporating polar functional groups or linking the core to more hydrophilic moieties. For example, the introduction of a sulfonamide group has been successfully used to improve the drug-like properties of imidazo[2,1-b]thiazole derivatives.[8] Additionally, conjugating the core with piperazine and triazole moieties has been explored to enhance antimycobacterial activity and potentially improve pharmacokinetic profiles.[5]

In silico ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) prediction tools can be valuable in the design phase to flag potential liabilities before committing to synthesis.[5]

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of 6-Aryl-imidazo[2,1-b]thiazole Derivatives

This protocol is adapted from the synthesis of 2-(aryl)benzo[d]imidazo[2,1-b]thiazole-7-sulfonamide derivatives and can be generalized for the synthesis of various 6-aryl-imidazo[2,1-b]thiazoles.[8]

• Starting Materials:

  • Substituted 2-aminothiazole (1 equivalent)

  • Substituted α-bromoacetophenone (1 equivalent)

  • Solvent (e.g., ethanol, PEG-400)

• Procedure: a. Dissolve the 2-aminothiazole in the chosen solvent. b. Add the α-bromoacetophenone to the solution. c. Reflux the reaction mixture for the appropriate time (monitor by TLC). d. Upon completion, cool the reaction mixture to room temperature. e. If a precipitate forms, filter the solid and wash with a suitable solvent. f. If no precipitate forms, concentrate the reaction mixture under reduced pressure and purify the residue by column chromatography.

• Characterization:

  • Confirm the structure of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Data Presentation

Table 1: Examples of Potent Imidazo[2,1-b]thiazole Derivatives

Compound ID	Target/Activity	IC50/MIC	Reference
6d	Antiproliferative (A549 lung cancer cells)	1.08 µM	[9]
6a-g (general)	COX-2 Inhibition	0.08-0.16 µM	[6]
14bg	JNK3 Kinase Inhibition	0.26 nM	[10]
IT10	Antitubercular (Mtb H37Ra)	IC50: 2.32 µM	[5]
IT06	Antitubercular (Mtb H37Ra)	IC50: 2.03 µM	[5]
Compound 26	Antiproliferative (A375P melanoma)	Sub-micromolar	[11]
Compound 27	Antiproliferative (A375P melanoma)	Sub-micromolar	[11]

Visualizations

Caption: Strategic modification points on the imidazo[2,1-b]thiazole core.

Caption: Iterative workflow for optimizing imidazo[2,1-b]thiazole potency.

References

• Synthesis and biological evaluation of imidazo[2,1-b]thiazole-benzimidazole conjugates as microtubule-targeting agents. PubMed. [Link]

• Synthesis and Biological Evaluation of Imidazo[2,1-b]Thiazole based Sulfonyl Piperazines as Novel Carbonic Anhydrase II Inhibitors. NIH. [Link]

• Recent progress in the synthetic and medicinal perspective of imidazo[2,1-b]thiazole derivatives. PubMed. [Link]

• One-Pot Synthesis of Imidazo[2,1-b]thiazole via Groebke–Blackburn–Bienaymé Reaction under Free Catalyts. MDPI. [Link]

• Design and synthesis of imidazo[2,1-b]thiazole linked triazole conjugates: Microtubule-destabilizing agents. PubMed. [Link]

• Design, Synthesis and Biological Evaluation of New Imidazo[2,1-b]Thiazole Derivatives as Selective COX-2 Inhibitors. PubMed. [Link]

• BIOLOGICAL ACTIVITIES OF IMIDAZO[2,1-b][1][2][9]THIADIAZOLE DERIVATIVES: A REVIEW. Heterocyclic Letters. [Link]

• A Review On Imidazo[2,1-b]Thiazole Based Heterocyclic Nucleus As Anticancer Properties. YMER. [Link]

• Journal of Medicinal Chemistry Ahead of Print. ACS Publications. [Link]

• Design and synthesis of novel Imidazo[2,1-b]thiazole derivatives as potent antiviral and antimycobacterial agents. PMC - PubMed Central. [Link]

• Synthesis, Structural Characterization, and Cytotoxic Activity of New Benzo[d]imidazo[2,1-b]thiazole Derivatives Against MCF-7 Breast Cancer Cells. PMC - PubMed Central. [Link]

• Imidazo[2,1-b][1][2][9]thiadiazole: A Versatile Scaffold in Anticancer Drug Discovery - Impact of C-2, C-5, and C-6 Substitutions. PubMed. [Link]

• Design, synthesis, biological evaluation, and computational insights of 2-(Aryl)benzo[d]imidazo[2,1-b]thiazole-7-sulfonamide derivatives as potent antitubercular and antibacterial agents. PMC - PubMed Central. [Link]

• New imidazo[2,1-b]thiazole derivatives: synthesis, in vitro anticancer evaluation, and in silico studies. PubMed. [Link]

• Design, synthesis and biological evaluation of benzo-[d]-imidazo-[2,1-b]-thiazole and imidazo-[2,1-b]-thiazole carboxamide triazole derivatives as antimycobacterial agents. RSC Publishing. [Link]

• Design, Synthesis and Biological Evaluation of New Imidazo[2,1-b]Thiazole Derivatives as Selective COX-2 Inhibitors. PubMed Central. [Link]

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• 1. Recent progress in the synthetic and medicinal perspective of imidazo[2,1- b]thiazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Design and synthesis of novel Imidazo[2,1-b]thiazole derivatives as potent antiviral and antimycobacterial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Imidazo[2,1-b] [1,3,4]thiadiazole: A Versatile Scaffold in Anticancer Drug Discovery - Impact of C-2, C-5, and C-6 Substitutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Design, synthesis and biological evaluation of benzo-[d]-imidazo-[2,1-b]-thiazole and imidazo-[2,1-b]-thiazole carboxamide triazole derivatives as antimycobacterial agents - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. Design, Synthesis and Biological Evaluation of New Imidazo[2,1-b]Thiazole Derivatives as Selective COX-2 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Design and synthesis of imidazo[2,1-b]thiazole linked triazole conjugates: Microtubule-destabilizing agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Design, synthesis, biological evaluation, and computational insights of 2-(Aryl)benzo[d]imidazo[2,1-b]thiazole-7-sulfonamide derivatives as potent antitubercular and antibacterial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis and biological evaluation of imidazo[2,1-b]thiazole-benzimidazole conjugates as microtubule-targeting agents - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. New imidazo[2,1-b]thiazole derivatives: synthesis, in vitro anticancer evaluation, and in silico studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde and Other Imidazo[2,1-b]thiazole Derivatives in Drug Discovery

The imidazo[2,1-b]thiazole scaffold is a privileged heterocyclic ring system in medicinal chemistry, demonstrating a remarkable breadth of biological activities.[1] This bicyclic structure, formed by the fusion of imidazole and thiazole rings, serves as a versatile template for the design of novel therapeutic agents. The inherent stability, hydrophobicity, and potential for diverse substitutions make it an attractive core for targeting a range of biological processes.[2] Derivatives of this scaffold have been extensively investigated and have shown promising in vitro activities, including anticancer, antimicrobial, antifungal, antiviral, and anti-inflammatory properties.[3]

This guide provides a comparative analysis of 6-(p-tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde, a representative member of the 6-aryl-5-formyl-imidazo[2,1-b]thiazole class, against other notable imidazo[2,1-b]thiazole derivatives. We will delve into the structure-activity relationships that govern their biological performance, supported by experimental data from peer-reviewed literature. This objective comparison is intended to equip researchers, scientists, and drug development professionals with a deeper understanding of this important class of compounds and to inform the strategic design of future therapeutic candidates.

The Significance of the 6-Aryl and 5-Formyl Substitutions

The substitution pattern on the imidazo[2,1-b]thiazole core is crucial in determining the type and potency of its biological activity. The presence of an aryl group at the 6-position and a carbaldehyde (formyl) group at the 5-position, as seen in 6-(p-tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde, are common features in many biologically active derivatives.

The 6-aryl group, such as the p-tolyl moiety, often plays a significant role in the molecule's interaction with biological targets. Variations in the substituents on this aryl ring can modulate the electronic properties and steric bulk of the molecule, thereby influencing its binding affinity and selectivity. For instance, the presence of electron-donating or electron-withdrawing groups can impact the overall electron density of the heterocyclic system and its ability to form key interactions, such as hydrogen bonds or π-π stacking, with target proteins.

The 5-carbaldehyde group is a versatile chemical handle that not only contributes to the biological activity of the parent molecule but also serves as a key intermediate for the synthesis of a wide array of derivatives. This aldehyde functionality can be readily converted into other functional groups, such as imines (Schiff bases), hydrazones, and oximes, leading to the generation of large chemical libraries with diverse pharmacological profiles.

Comparative Analysis: Anticancer Activity

The imidazo[2,1-b]thiazole scaffold is a well-established pharmacophore in the development of novel anticancer agents.[4] Numerous derivatives have demonstrated potent cytotoxic activity against a variety of cancer cell lines.[5] Here, we compare the anticancer potential of the 6-aryl-imidazo[2,1-b]thiazole-5-carbaldehyde class with other key imidazo[2,1-b]thiazole derivatives.

Table 1: Comparative Anticancer Activity of Imidazo[2,1-b]thiazole Derivatives

Compound/Derivative Class	6-Substituent	5-Substituent	Cancer Cell Line(s)	Reported IC50/GI50 (µM)	Reference
6-Aryl-imidazo[2,1-b]thiazole-5-carbaldehyde Analogs	Phenyl, substituted phenyl	Carbaldehyde	Murine Leukemia (L1210), Human Leukemia (CEM), Cervical Cancer (HeLa)	0.75 - 0.90	[6]
Thiazolylimidazothiazoles	Substituted Phenyl	Thiazole-based moieties	Colon Cancer (HCT-116), Breast Cancer (MCF-7)	Potent activity reported	[7]
Imidazo[2,1-b]thiazole-benzimidazole Conjugates	p-Tolyl	Benzimidazole	Lung Cancer (A549)	1.08	[8]
Pan-RAF Inhibitors	Pyrimidine derivatives	Sulfonamide-containing moieties	NCI-60 panel	Potent activity reported	[9]
(Imidazo[2,1-b]thiazol-5-yl)pyrimidine Derivatives	Pyrimidine derivatives	Terminal sulfonamide	NCI-60 panel	Potent activity reported	[9]

Comparatively, other derivatives demonstrate the versatility of the imidazo[2,1-b]thiazole scaffold. For instance, conjugation with a benzimidazole moiety at the 5-position leads to a potent microtubule-targeting agent with an IC50 of 1.08 µM against lung cancer cells.[8] Furthermore, the development of derivatives with pyrimidine and sulfonamide groups has resulted in potent pan-RAF inhibitors, highlighting the potential for targeting specific signaling pathways involved in cancer progression.[9]

The structure-activity relationship studies often reveal that modifications at both the 5- and 6-positions are critical for optimizing anticancer potency and selectivity.[5] The choice of the aryl group at the 6-position and the nature of the substituent at the 5-position collectively determine the overall pharmacological profile of the molecule.

Comparative Analysis: Antimicrobial Activity

In addition to their anticancer properties, imidazo[2,1-b]thiazole derivatives have emerged as a promising class of antimicrobial agents.[3] Their activity has been demonstrated against a range of bacterial and fungal pathogens.

Table 2: Comparative Antimicrobial Activity of Imidazo[2,1-b]thiazole Derivatives

Compound/Derivative Class	6-Substituent	3-Substituent	Microbial Strain(s)	Reported MIC (µg/mL)	Reference
6-Phenylimidazo[2,1-b]thiazole-3-acetic acid hydrazides	Phenyl	Acetic acid hydrazide derivatives	Staphylococcus aureus, S. epidermidis, Trichophyton spp.	0.24 - 25	[10]
Imidazo[2,1-b]-1,3,4-thiadiazoles	Aryl	Varied	Staphylococcus aureus, Candida albicans, Pseudomonas aeruginosa, Escherichia coli	Slight to moderate activity	[11]
6-Arylidene substituted imidazo[2,1-b]thiazoles	Arylidene	Not specified	Various bacteria and fungi	Moderate to high activity	[12][13]

The antimicrobial data indicates that the imidazo[2,1-b]thiazole scaffold is a viable starting point for the development of new anti-infective agents. 6-Phenylimidazo[2,1-b]thiazole derivatives with acetic acid hydrazide substitutions at the 3-position have shown potent activity against Gram-positive bacteria and fungi, with MIC values as low as 0.24 µg/mL.[10] The introduction of a thiadiazole ring fused to the imidazo[2,1-b]thiazole core has also resulted in compounds with broad-spectrum, albeit more moderate, antimicrobial activity.[11]

While specific antimicrobial data for 6-(p-tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde is not extensively documented, the general class of 6-arylidene substituted imidazo[2,1-b]thiazoles has been reported to possess moderate to high antimicrobial activity.[12][13] The carbaldehyde at the 5-position in the topic compound provides a synthetic handle to generate a variety of arylidene derivatives, which could be a fruitful avenue for antimicrobial drug discovery.

Structure-activity relationship studies in the antimicrobial context often point to the importance of the lipophilicity and electronic nature of the substituents on the 6-aryl ring.[14] These properties can influence the ability of the compound to penetrate the microbial cell wall and interact with its target.

Experimental Protocols

To facilitate further research and comparative studies, detailed experimental protocols for the synthesis of the core scaffold and for standard biological assays are provided below.

Synthesis of 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde

The synthesis of 6-aryl-imidazo[2,1-b]thiazole-5-carbaldehydes is typically achieved through a multi-step process starting from 2-aminothiazole.[15]

Step 1: Synthesis of 6-(p-Tolyl)imidazo[2,1-b]thiazole

• To a solution of 2-aminothiazole in a suitable solvent (e.g., ethanol), add an equimolar amount of 2-bromo-1-(p-tolyl)ethan-1-one.

• Reflux the reaction mixture for several hours until the reaction is complete (monitored by TLC).

• Cool the reaction mixture to room temperature and collect the precipitated product by filtration.

• Wash the solid with a suitable solvent (e.g., cold ethanol) and dry under vacuum to obtain 6-(p-tolyl)imidazo[2,1-b]thiazole.

Step 2: Vilsmeier-Haack Formylation

• In a flask cooled in an ice bath, add phosphorus oxychloride (POCl₃) to anhydrous dimethylformamide (DMF) dropwise with stirring.

• To this Vilsmeier reagent, add a solution of 6-(p-tolyl)imidazo[2,1-b]thiazole in DMF.

• Stir the reaction mixture at room temperature for several hours.

• Pour the reaction mixture onto crushed ice and neutralize with a base (e.g., sodium bicarbonate solution).

• Collect the precipitated product by filtration, wash with water, and dry.

• Purify the crude product by recrystallization or column chromatography to yield 6-(p-tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde.

Caption: Synthetic pathway for 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde.

In Vitro Anticancer Activity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity of potential medicinal agents.

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Add the compound solutions to the wells and incubate for 48-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours. The viable cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability compared to the untreated control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Caption: Workflow for the MTT cytotoxicity assay.

In Vitro Antimicrobial Activity: Broth Microdilution Method

The broth microdilution method is a widely used technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism in a suitable broth.

• Compound Dilution: Prepare serial twofold dilutions of the test compounds in a 96-well microtiter plate.

• Inoculation: Inoculate each well with the microbial suspension.

• Incubation: Incubate the plates at an appropriate temperature for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Conclusion and Future Perspectives

The imidazo[2,1-b]thiazole scaffold continues to be a fertile ground for the discovery of novel therapeutic agents. The 6-(p-tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde, as a representative of the 6-aryl-5-formyl class, demonstrates the potential of this substitution pattern for generating biologically active compounds. The comparative analysis reveals that while the core scaffold is essential, the nature and positioning of substituents play a critical role in defining the pharmacological profile.

Future research in this area should focus on:

• Systematic SAR studies: A more comprehensive exploration of the chemical space around the 5- and 6-positions is warranted to delineate the structural requirements for optimal activity and selectivity against specific biological targets.

• Mechanism of action studies: Elucidating the precise molecular mechanisms by which these compounds exert their biological effects will be crucial for their further development as clinical candidates.

• Pharmacokinetic and toxicological profiling: Promising lead compounds should be subjected to in-depth ADMET (absorption, distribution, metabolism, excretion, and toxicity) studies to assess their drug-like properties.

By leveraging the synthetic versatility of the imidazo[2,1-b]thiazole scaffold and a rational, data-driven approach to drug design, it is anticipated that this remarkable heterocyclic system will continue to yield novel and effective therapeutic agents for a range of human diseases.

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• New imidazo[2,1-b]thiazole derivatives: synthesis, in vitro anticancer evaluation, and in silico studies. (2011). European Journal of Medicinal Chemistry, 46(9), 4179-4188. [Link]

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A Senior Application Scientist's Guide to Spectroscopic Differentiation of Imidazo[2,1-b]thiazole Isomers

For researchers, medicinal chemists, and professionals in drug development, the unequivocal structural elucidation of heterocyclic compounds is paramount. The imidazo[2,1-b]thiazole scaffold is a privileged structure in medicinal chemistry, exhibiting a wide array of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1] However, the synthesis of these compounds can often lead to the formation of various structural isomers, the differentiation of which is a critical analytical challenge. This guide provides a comprehensive comparative analysis of spectroscopic data for imidazo[2,1-b]thiazole isomers, offering field-proven insights and detailed experimental protocols to empower researchers in their analytical workflows.

The Challenge of Isomerism in Imidazo[2,1-b]thiazoles

The imidazo[2,1-b]thiazole core is a bicyclic system with several positions amenable to substitution. During synthetic procedures, particularly multicomponent reactions, the attachment of substituents can occur at different positions, leading to positional isomers. For instance, the introduction of a phenyl group can result in 5-phenyl, 6-phenyl, or 7-phenylimidazo[2,1-b]thiazole. Differentiating these isomers is crucial as their biological activities can vary significantly. This guide will focus on the spectroscopic fingerprints that allow for the unambiguous identification of such isomers.

Comparative Analysis of Spectroscopic Data

The following sections provide a comparative analysis of ¹H NMR, ¹³C NMR, and Mass Spectrometry data for exemplary imidazo[2,1-b]thiazole isomers. The data presented here is synthesized from various literature sources to highlight the key diagnostic features.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is arguably the most powerful tool for the differentiation of imidazo[2,1-b]thiazole isomers. The chemical shifts (δ) and coupling constants (J) of the protons on the bicyclic core are highly sensitive to the electronic environment, which is directly influenced by the position of substituents.

Key Causality: The electron-withdrawing or electron-donating nature of a substituent will cause a downfield or upfield shift, respectively, of the signals of nearby protons. Furthermore, the through-bond coupling between adjacent protons provides invaluable information about their relative positions.

Table 1: Comparative ¹H NMR Data (δ, ppm) for Phenyl-Substituted Imidazo[2,1-b]thiazole Isomers

Proton	6-Phenylimidazo[2,1-b]thiazole	5-Phenylimidazo[2,1-b]thiazole (Hypothetical)	Causality of Observed Differences
H-2	~7.8 (d)	~7.7 (d)	The position of the phenyl group has a minor long-range effect on H-2.
H-3	~7.2 (d)	~7.1 (d)	Similar to H-2, the effect of the phenyl group is minimal.
H-5	~7.9 (s)	N/A	The absence of a proton at C-5 in the 5-phenyl isomer is a key diagnostic feature.
H-6	N/A	~7.4 (s)	The absence of a proton at C-6 in the 6-phenyl isomer is a key diagnostic feature.
Phenyl-H	~7.3-7.5 (m)	~7.3-7.5 (m)	The signals for the phenyl protons themselves are often complex multiplets and less diagnostic for isomer differentiation.

Note: The data for 6-phenylimidazo[2,1-b]thiazole is based on derivatives reported in the literature.[2][3] The data for 5-phenylimidazo[2,1-b]thiazole is hypothetical to illustrate the expected differences.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Complementary to ¹H NMR, ¹³C NMR provides direct information about the carbon skeleton of the molecule. The chemical shifts of the carbons in the imidazo[2,1-b]thiazole core are distinctly affected by the position of substituents.

Key Causality: The anisotropic effect of a phenyl substituent will cause a significant downfield shift for the carbon atom to which it is directly attached (ipso-carbon) and will also influence the chemical shifts of adjacent carbons.

Table 2: Comparative ¹³C NMR Data (δ, ppm) for Phenyl-Substituted Imidazo[2,1-b]thiazole Isomers

Carbon	6-Phenylimidazo[2,1-b]thiazole	5-Phenylimidazo[2,1-b]thiazole (Hypothetical)	Causality of Observed Differences
C-2	~117	~116	Minor long-range electronic effects.
C-3	~112	~111	Minor long-range electronic effects.
C-5	~145	~150 (ipso)	The direct attachment of the phenyl group at C-5 causes a significant downfield shift.
C-6	~148 (ipso)	~125	The direct attachment of the phenyl group at C-6 causes a significant downfield shift.
C-7a	~130	~131	The position of the phenyl group influences the chemical shift of the bridgehead carbon.
Phenyl-C	~125-135	~125-135	The signals for the phenyl carbons are typically found in this range.

Note: The data for 6-phenylimidazo[2,1-b]thiazole is based on derivatives reported in the literature.[4] The data for 5-phenylimidazo[2,1-b]thiazole is hypothetical to illustrate the expected differences.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. While isomers will have the same molecular weight, their fragmentation patterns can differ, providing clues to their structure.

Key Causality: The position of a substituent can influence the stability of the resulting fragment ions. The fragmentation pathways that lead to more stable carbocations or radical cations will be favored. For instance, the cleavage of the bond between the phenyl group and the imidazo[2,1-b]thiazole core is a common fragmentation pathway. The relative abundance of the resulting ions can be indicative of the isomer.

Table 3: Expected Mass Spectral Fragmentation for Phenyl-Substituted Imidazo[2,1-b]thiazole Isomers

Fragmentation	6-Phenylimidazo[2,1-b]thiazole	5-Phenylimidazo[2,1-b]thiazole	Rationale
[M]+•	Present	Present	Molecular ion peak will be identical for both isomers.
[M-H]•	Present	Present	Loss of a hydrogen atom.
[M-C₆H₅]•	Present, may be less abundant	Present, may be more abundant	The stability of the resulting imidazo[2,1-b]thiazolyl cation may differ based on the position of the positive charge.
[C₆H₅]+	Present	Present	Phenyl cation fragment.

Note: The fragmentation patterns are predictive and can be influenced by the ionization method used.

Experimental Protocols

To ensure the generation of high-quality, reproducible data, the following detailed experimental protocols are provided.

Protocol 1: ¹H and ¹³C NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified imidazo[2,1-b]thiazole isomer in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube. The choice of solvent should be based on the solubility of the compound.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

• Instrument Setup: Acquire the spectra on a 400 MHz or higher field NMR spectrometer.[1]

• ¹H NMR Acquisition:

  • Set the spectral width to cover the range of -2 to 12 ppm.

  • Use a pulse angle of 30-45 degrees.

  • Set the relaxation delay to 1-2 seconds.

  • Acquire a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Set the spectral width to cover the range of 0 to 200 ppm.

  • Use a proton-decoupled pulse sequence.

  • Set the relaxation delay to 2-5 seconds.

  • Acquire a larger number of scans (e.g., 1024 or more) due to the lower natural abundance of ¹³C.

• Data Processing: Process the acquired free induction decay (FID) using appropriate software (e.g., MestReNova, TopSpin). Apply Fourier transformation, phase correction, and baseline correction. Calibrate the spectra using the TMS signal.

Protocol 2: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Prepare a dilute solution of the purified imidazo[2,1-b]thiazole isomer (e.g., 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: Use a high-resolution mass spectrometer, such as a time-of-flight (TOF) or Orbitrap instrument, coupled to an appropriate ionization source (e.g., electrospray ionization - ESI).[1]

• Analysis:

  • Infuse the sample solution directly into the ion source or inject it via an HPLC system.

  • Acquire the mass spectrum in positive ion mode.

  • Determine the accurate mass of the molecular ion and compare it with the calculated theoretical mass to confirm the elemental composition.

  • If possible, perform tandem mass spectrometry (MS/MS) to induce fragmentation and analyze the resulting fragment ions.

Visualization of Analytical Workflow

The following diagram illustrates the general workflow for the synthesis and spectroscopic analysis of imidazo[2,1-b]thiazole isomers.

Caption: Workflow for Synthesis and Spectroscopic Analysis.

The logical relationship between isomeric structures and their distinct spectroscopic signatures is fundamental to their differentiation.

Caption: Structure-Spectra Relationship.

Conclusion

The successful differentiation of imidazo[2,1-b]thiazole isomers is a critical step in the development of novel therapeutics. This guide has provided a framework for a comparative analysis of their spectroscopic data, with a focus on ¹H NMR, ¹³C NMR, and mass spectrometry. By understanding the causal relationships between isomeric structures and their spectroscopic outputs, and by employing robust experimental protocols, researchers can confidently elucidate the structures of their synthesized compounds. The insights and methodologies presented herein are intended to serve as a valuable resource for scientists and professionals working at the forefront of drug discovery and development.

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• Synthesis and Biological Evaluation New Imidazo[2,1-b]thiazoles. ResearchGate. Available at: [Link].

• One-Pot Synthesis of Imidazo[2,1-b]thiazole via Groebke–Blackburn–Bienaymé Reaction under Free Catalyts. MDPI. Available at: [Link].

• Design, synthesis and biological evaluation of benzo-[d]-imidazo-[2,1-b]-thiazole and imidazo-[2,1-b]-thiazole carboxamide triazole derivatives as antimycobacterial agents. RSC Publishing. Available at: [Link].

• Discovery of 6-phenylimidazo[2,1-b]thiazole derivatives as a new type of FLT3 inhibitors. PubMed. Available at: [Link].

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Confirming Target Engagement of 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde: A Comparative Guide to Biophysical and Cellular Methods

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, particularly within oncology, the imidazo[2,1-b]thiazole scaffold has emerged as a privileged structure, demonstrating a wide array of biological activities. This guide focuses on a specific derivative, 6-(p-Tolyl)imidazo[2,1-b]thiazole-5-carbaldehyde (TITC) . Based on extensive structure-activity relationship (SAR) data from analogous 6-phenylimidazo[2,1-b]thiazole compounds, we hypothesize that TITC's primary biological target is the FMS-like Tyrosine Kinase 3 (FLT3) , a receptor tyrosine kinase frequently mutated in acute myeloid leukemia (AML).[1][2]

Confirming that a compound physically interacts with its intended target within a complex biological system is a cornerstone of drug development, validating its mechanism of action and guiding further optimization.[3] This in-depth technical guide provides a multi-faceted strategy for confirming the engagement of TITC with its putative target, FLT3. We will explore and compare three orthogonal, industry-standard methodologies: the Cellular Thermal Shift Assay (CETSA) for in-cell target binding, Surface Plasmon Resonance (SPR) for real-time binding kinetics, and Isothermal Titration Calorimetry (ITC) for a complete thermodynamic profile of the interaction.

Throughout this guide, we will draw comparisons with known FLT3 inhibitors, such as the multi-kinase inhibitors Sorafenib and Sunitinib , to provide context and a benchmark for evaluating TITC's performance.

The Central Hypothesis: TITC as a Novel FLT3 Kinase Inhibitor

FLT3 is a critical signaling protein in hematopoietic stem and progenitor cells.[1][4] Upon binding its ligand (FL), FLT3 dimerizes and autophosphorylates, initiating downstream signaling cascades, primarily the PI3K/Akt and MAPK pathways, which drive cell proliferation and survival.[2][5] In approximately 30% of AML cases, FLT3 is constitutively activated by mutations, most commonly internal tandem duplications (FLT3-ITD), making it a prime therapeutic target.[1][4] FLT3 inhibitors act by competing with ATP for the kinase's binding site, thereby blocking its aberrant signaling.[2] The structural similarity of TITC to known 6-phenylimidazo[2,1-b]thiazole FLT3 inhibitors strongly suggests it may function in a similar manner.

To rigorously test this hypothesis, a combination of cellular and biophysical assays is essential. This guide will provide the rationale and detailed protocols for a comprehensive target engagement validation workflow.

Visualizing the Mechanism: The FLT3 Signaling Pathway

Before delving into the experimental methodologies, it is crucial to understand the biological context. The following diagram illustrates the canonical FLT3 signaling pathway, which is aberrantly activated in FLT3-mutated AML and is the target of inhibitors like TITC.

Caption: Hypothesized mechanism of TITC inhibiting the FLT3 signaling pathway.

Section 1: Cellular Thermal Shift Assay (CETSA) – Proving Target Engagement in a Cellular Milieu

The Cellular Thermal Shift Assay (CETSA) is a powerful method for verifying target engagement within the complex environment of a living cell.[6] The principle is based on ligand-induced thermal stabilization of the target protein. When a protein is heated, it denatures and aggregates. However, if a compound binds to the protein, it can increase the protein's stability, resulting in a higher melting temperature.[6]

This assay is critical because it confirms that the test compound not only binds to its target in a purified system but can also access and engage it within the cell, a key prerequisite for pharmacological activity.

Experimental Workflow: CETSA

Caption: Step-by-step workflow for the Cellular Thermal Shift Assay (CETSA).

Detailed Protocol: CETSA for FLT3 Engagement

This protocol is adapted for AML cell lines like MV4-11 or MOLM-13, which endogenously express the FLT3-ITD mutation.[7][8]

• Cell Culture and Treatment:

  • Culture MV4-11 cells to a density of approximately 1-2 x 10^6 cells/mL.

  • Harvest and resuspend cells in fresh culture medium.

  • Treat cells with varying concentrations of TITC (e.g., 0.1, 1, 10 µM), a positive control (Sorafenib, 1 µM), and a vehicle control (DMSO) for 1-2 hours at 37°C.

• Thermal Challenge:

  • Aliquot the treated cell suspensions into PCR tubes.

  • Heat the tubes in a thermal cycler for 3 minutes across a defined temperature gradient (e.g., 40°C to 70°C in 2°C increments), followed by a 3-minute cooling step at room temperature.

• Lysis and Fractionation:

  • Lyse the cells by three rapid freeze-thaw cycles using liquid nitrogen and a warm water bath.

  • To separate the soluble proteins from the precipitated aggregates, centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C.

• Analysis:

  • Carefully collect the supernatant (soluble fraction).

  • Determine the protein concentration of each sample.

  • Analyze the amount of soluble FLT3 in each sample by Western blotting using a specific anti-FLT3 antibody. Alternatively, for higher throughput, an AlphaScreen-based detection method can be employed.[6]

• Data Interpretation:

  • Quantify the band intensities from the Western blot.

  • For each treatment condition, plot the percentage of soluble FLT3 relative to the non-heated control against the temperature.

  • Fit the data to a sigmoidal dose-response curve to determine the melting temperature (Tm), the temperature at which 50% of the protein is denatured.

  • A significant increase in the Tm for TITC-treated cells compared to the vehicle control confirms intracellular target engagement.

Section 2: Surface Plasmon Resonance (SPR) – Quantifying Binding Kinetics

While CETSA confirms if a compound binds its target in cells, Surface Plasmon Resonance (SPR) provides quantitative data on how it binds. SPR is a label-free biophysical technique that measures the real-time interaction between a ligand (the small molecule, or analyte) and a target (the protein, or ligate) immobilized on a sensor surface. This allows for the precise determination of association rate (ka), dissociation rate (kd), and the equilibrium dissociation constant (KD), which is a measure of binding affinity.

Experimental Workflow: SPR

Caption: General workflow for Surface Plasmon Resonance (SPR) analysis.

Detailed Protocol: SPR for TITC-FLT3 Interaction

• Protein and Reagents:

  • Use a high-purity, recombinant human FLT3 kinase domain (available from various commercial suppliers).[9]

  • Running Buffer: A typical kinase binding buffer is 50 mM HEPES pH 7.5, 150 mM NaCl, 10 mM MgCl2, 1 mM EGTA, 0.01-0.05% (v/v) Surfactant P20, and 1-2% DMSO.[10][11] The DMSO concentration should match that of the compound solutions to minimize bulk refractive index effects.

• Immobilization:

  • Immobilize the recombinant FLT3 kinase domain onto a CM5 sensor chip using standard amine coupling chemistry. Aim for a moderate immobilization level (e.g., 2000-5000 Response Units) to ensure sufficient signal without mass transport limitations.

  • A reference flow cell should be prepared by performing the activation and blocking steps without protein immobilization to subtract non-specific binding and bulk effects.

• Interaction Analysis:

  • Prepare serial dilutions of TITC and comparator compounds (e.g., Sorafenib, Sunitinib) in the running buffer. A typical concentration range would be from low nanomolar to high micromolar, bracketing the expected KD.

  • Perform a multi-cycle kinetics experiment. In each cycle, inject a single concentration of the analyte over the FLT3 and reference surfaces for a defined association time (e.g., 120 seconds), followed by a dissociation phase with running buffer (e.g., 300-600 seconds).

  • Between cycles, regenerate the sensor surface with a short pulse of a mild regeneration solution (e.g., a low pH glycine solution or a high salt buffer) to remove all bound analyte.

• Data Analysis:

  • Process the raw sensorgram data by subtracting the reference flow cell signal and a buffer blank injection ("double referencing").

  • Globally fit the processed data from all analyte concentrations to a suitable binding model, such as a 1:1 Langmuir model, to determine the kinetic parameters ka, kd, and the equilibrium dissociation constant KD (KD = kd/ka).

Section 3: Isothermal Titration Calorimetry (ITC) – Unveiling the Thermodynamic Signature

Isothermal Titration Calorimetry (ITC) is the gold standard for characterizing the thermodynamics of a binding interaction. It directly measures the heat released (exothermic) or absorbed (endothermic) when two molecules interact.[12] By titrating the compound (ligand) into a solution containing the protein (macromolecule), ITC can determine the binding affinity (KD), stoichiometry of binding (n), and the enthalpy (ΔH) and entropy (ΔS) of the interaction in a single, label-free experiment.[12] This provides a complete thermodynamic signature of the binding event, offering insights into the forces driving the interaction (e.g., hydrogen bonds, hydrophobic interactions).

Experimental Workflow: ITC

Caption: The Isothermal Titration Calorimetry (ITC) experimental process.

Detailed Protocol: ITC for TITC-FLT3 Thermodynamics

• Sample Preparation:

  • Crucial Step: Both the recombinant FLT3 kinase domain and TITC must be in an identical, extensively dialyzed buffer to minimize heats of dilution.[12] Use the same kinase buffer as for SPR (e.g., 50 mM HEPES pH 7.5, 150 mM NaCl, 10 mM MgCl2), but without the surfactant.

  • Degas all solutions thoroughly before use.

  • Concentrations: The concentration of FLT3 in the cell should be 10-100 times the expected KD. The concentration of TITC in the syringe should be 10-15 times the concentration of FLT3.

• ITC Experiment Setup:

  • Load the FLT3 solution into the sample cell of the calorimeter.

  • Load the TITC solution into the injection syringe.

  • Set the experimental temperature (e.g., 25°C).

  • Perform a series of small, sequential injections (e.g., 1-2 µL per injection) of TITC into the FLT3 solution, with sufficient time between injections for the signal to return to baseline.

• Control Experiments:

  • To determine the heat of dilution, perform a control experiment by titrating TITC into the buffer alone. This background heat will be subtracted from the protein-ligand binding data.

• Data Analysis:

  • Integrate the area of each injection peak to determine the heat change per injection.

  • Plot the heat change per mole of injectant against the molar ratio of ligand to protein.

  • Fit the resulting binding isotherm to a suitable model (e.g., a one-site binding model) using the instrument's software. This analysis will yield the key thermodynamic parameters: KD, n, ΔH, and ΔS.

Comparative Analysis: TITC vs. Known FLT3 Inhibitors

To contextualize the experimental results for TITC, it is essential to compare them against established FLT3 inhibitors. Sorafenib and Sunitinib are multi-kinase inhibitors with known activity against FLT3, while Gilteritinib and Quizartinib are more potent and selective second-generation FLT3 inhibitors.[1]

The table below summarizes expected and reported values for these compounds, providing a benchmark for evaluating TITC's target engagement profile.

Assay	Parameter	TITC (Hypothetical)	Sorafenib	Sunitinib	Gilteritinib	Quizartinib
CETSA	Thermal Shift (ΔTm)	> 2-3 °C	Significant Shift	Significant Shift	Significant Shift	Significant Shift
SPR	Binding Affinity (KD)	Low nM to µM	~5-20 nM	~20-50 nM	~0.29 nM[13]	~1.6 nM
ITC	Binding Affinity (KD)	Low nM to µM	Consistent with SPR	Consistent with SPR	Consistent with SPR	Consistent with SPR
Enthalpy (ΔH)	To be determined	Favorable (negative)	Favorable (negative)	Favorable (negative)	Favorable (negative)
Cell-based	IC50 (MV4-11 cells)	To be determined	~5-10 nM[14]	~250 nM (FLT3-WT)[15]	~1 nM[16]	~0.56 nM

Note: Published KD and IC50 values can vary depending on the specific assay conditions and cell lines used.

Conclusion: A Tripartite Approach to Validating Target Engagement

• CETSA provides the crucial validation of target binding in a physiologically relevant cellular context.

• SPR delivers high-resolution kinetic data, detailing the affinity and the rates of association and dissociation that define the binding event.

• ITC offers a complete thermodynamic profile, revealing the fundamental forces that drive the molecular recognition between the compound and its target.

By integrating the results from these three orthogonal methods, researchers can establish a high degree of confidence in TITC's mechanism of action. A positive outcome—demonstrating a thermal shift in cells, high-affinity binding with favorable kinetics in SPR, and a clear thermodynamic signature in ITC, all comparable to or exceeding the performance of known inhibitors—would provide a solid foundation for advancing TITC as a promising new therapeutic candidate for FLT3-driven malignancies.

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